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4-[(Pyridin-4-yl)sulfamoyl]benzoic acid Documentation Hub

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  • Product: 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid
  • CAS: 1016747-04-8

Core Science & Biosynthesis

Foundational

Advanced Methodologies in the Synthesis of Pyridinyl-Sulfamoyl Architectures: A Technical Whitepaper

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Introduction & Mechanistic Rationale The pyridinyl-sulfamoyl moiety is a privileged pharmacop...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Introduction & Mechanistic Rationale

The pyridinyl-sulfamoyl moiety is a privileged pharmacophore in medicinal chemistry, frequently deployed as a bioisostere for carboxylic acids to enhance metabolic stability and aqueous solubility while maintaining critical hydrogen-bonding interactions. Despite its prevalence in FDA-approved therapeutics (e.g., kinase inhibitors, antidiabetic agents), the de novo synthesis of pyridine sulfonamides has historically been bottlenecked by severe limitations.

Traditional methods require the oxidation of mercaptans using hazardous chlorine gas or the addition of metalated pyridines to highly toxic sulfur dioxide ( SO2​ ) gas, followed by oxidation (1[1]). Furthermore, the electron-deficient nature of the pyridine ring inherently resists direct electrophilic substitution, making precise regiocontrol—particularly at the meta (C3/C5) and C4 positions—a formidable synthetic challenge (2[2]).

This whitepaper details three state-of-the-art methodologies designed to overcome these barriers, offering scalable, regioselective, and self-validating protocols for the synthesis of complex pyridinyl-sulfamoyl compounds.

Strategic Pathway Selection

The selection of a synthetic route depends entirely on the desired regiochemistry and the functionalization state of the starting pyridine scaffold.

G Start Target: Pyridinyl-Sulfamoyl Q1 Starting Material? Start->Q1 Halopyridine Halopyridine Q1->Halopyridine Unfunctionalized Unfunctionalized Pyridine Q1->Unfunctionalized Path1 Halogen-Metal Exchange + SO2Cl2 / Amine Halopyridine->Path1 Ortho/Para Q2 Regioselectivity? Unfunctionalized->Q2 C4 C4-Selective Q2->C4 C3 C3/C5 (Meta)-Selective Q2->C3 Path2 Tf2O Activation + Sulfinate Salt C4->Path2 Path3 Electrochemical Dearomatization C3->Path3

Fig 1: Decision matrix for selecting pyridinyl-sulfamoyl synthesis pathways based on regioselectivity.

Core Methodologies & Causality Analysis

Ortho-Selective: Advanced Halogen-Metal Exchange

To bypass the toxicity of SO2​ gas, modern scalable syntheses utilize sulfuryl chloride ( SO2​Cl2​ ) as the sulfonylating agent. However, standard Grignard reagents (like i -PrMgCl) often lead to low yields and the formation of 2-bromo-6-chloropyridine side products during the chlorosulfonylation step (1[1]).

The Mechanistic Solution: By pre-mixing n -BuLi and n -Bu 2​ Mg, we generate a highly reactive lithium tributylmagnesate ate-complex ( n -Bu 3​ MgLi). This complex facilitates rapid and complete halogen-metal exchange at -10 °C, suppressing competitive side reactions before the inverse addition to SO2​Cl2​ (1[1]).

Meta-Selective: Electrochemical Dearomatization-Rearomatization

Direct meta-C-H functionalization of pyridines is notoriously difficult due to intrinsic polarity mismatch. Standard electrophilic reagents fail because the pyridine nitrogen deactivates the ring.

The Mechanistic Solution: A redox-neutral electrochemical strategy is employed. The pyridine is electro-oxidized in a tandem dearomative cycloaddition, generating an electron-rich oxazino-pyridine intermediate. This temporary dearomatization renders the β -carbon highly nucleophilic, allowing for the direct attack of nucleophilic sulfinates, followed by acid-promoted rearomatization (2[2]).

G Py Pyridine Core Dearom Dearomatized Intermediate Py->Dearom Oxidation Sulf C-H Sulfonation Dearom->Sulf Sulfinate Attack Rearom Rearomatization Sulf->Rearom H2 Evolution Product Meta-Sulfonylated Pyridine Rearom->Product Acid Promoted

Fig 2: Electrochemical dearomatization-rearomatization mechanism for meta-C-H sulfonylation.

C4-Selective: Base-Mediated C-H Sulfonylation

To achieve C4-selectivity on unfunctionalized pyridines without tailored blocking groups, the ring is activated using triflic anhydride ( Tf2​O ). The positional selectivity of the subsequent sulfinate addition is strictly controlled by the steric and electronic bulk of an external base, specifically N-methylpiperidine, which directs the nucleophile to the C4 position prior to elimination/re-aromatization (3[3]).

Quantitative Performance Data

MethodologyStarting MaterialKey ReagentsRegioselectivityTypical YieldPrimary Advantage
Ate-Complex Exchange 2,6-dibromopyridine n -Bu 3​ MgLi, SO2​Cl2​ , AmineOrtho (C2)70–85%Avoids toxic SO2​ gas; highly scalable for process chemistry.
Base-Mediated Act. Unfunctionalized Pyridine Tf2​O , Na-Sulfinate, N-methylpiperidinePara (C4)60–80%Direct C-H functionalization; highly modular without blocking groups.
Electrochemical Unfunctionalized PyridineNucleophilic Sulfinates, e− Meta (C3/C5)55–75%Overcomes intrinsic polarity mismatch; oxidant-free conditions.

Self-Validating Experimental Protocols

Protocol A: One-Pot Synthesis of 6-Bromopyridine-2-Sulfonamides

This protocol utilizes the ate-complex strategy to ensure high yield and minimize chlorination side-reactions.

  • Ate-Complex Generation: In a flame-dried, nitrogen-purged Schlenk tube, charge n -BuLi (2.3 M, 0.139 mL) and n -Bu 2​ Mg (1.0 M, 0.321 mL) at room temperature.

    • Validation Check: The solution should remain clear. This pre-mixing is non-negotiable to form the active n -Bu 3​ MgLi species.

  • Halogen-Metal Exchange: Cool the mixture to -10 °C. Dropwise add a solution of 2,6-dibromopyridine (0.8 mmol) in dry THF (0.76 mL). Stir precisely for 1 hour at -10 °C.

    • Causality: Maintaining -10 °C prevents the degradation of the metalated intermediate.

    • Validation Check: Quench a 10 μ L aliquot in NH4​Cl and run a TLC (Hexane/EtOAc 3:1); the starting material spot must be completely consumed.

  • Chlorosulfonylation: Inverse addition is critical. Transfer the resulting metalated mixture dropwise into a pre-cooled (-10 °C) solution of SO2​Cl2​ (0.096 mL, 1.2 mmol) in toluene (0.76 mL). Stir for 10 minutes.

  • Amidation: Allow the reaction temperature to naturally rise to 10 °C. Add the desired secondary amine (e.g., Et2​NH , 4.0 mmol) dropwise. Stir for 30 minutes.

  • Workup: Quench with saturated aqueous NaHCO3​ , extract with EtOAc, dry over Na2​SO4​ , and purify via flash chromatography.

Protocol B: Electrochemical Meta-C-H Sulfonylation

This protocol leverages a divided electrochemical cell to achieve meta-selectivity.

  • Cell Setup: Equip an undivided electrochemical cell with a graphite felt anode and a platinum plate cathode.

  • Reaction Mixture: Dissolve the unfunctionalized pyridine (1.0 mmol), the desired sodium sulfinate (1.5 mmol), and a supporting electrolyte (e.g., n−Bu4​NPF6​ , 0.1 M) in an anhydrous MeCN/HFIP (hexafluoroisopropanol) solvent mixture (4:1 v/v, 10 mL).

    • Causality: HFIP acts as a hydrogen-bond donor, stabilizing the radical intermediates and facilitating the dearomatization step at the anode.

  • Electrolysis: Apply a constant current of 10 mA for 4 hours (until 2.5 F/mol is passed) at room temperature under a nitrogen atmosphere.

    • Validation Check: Monitor the cell voltage; a sudden spike indicates electrode passivation.

  • Rearomatization: Post-electrolysis, add 2.0 equivalents of TFA (Trifluoroacetic acid) directly to the cell and stir for 2 hours at 60 °C to promote the rearomatization of the oxazino-pyridine intermediate.

  • Workup: Neutralize with saturated NaHCO3​ , extract with DCM, and purify via silica gel chromatography to isolate the meta-sulfonylated product.

Conclusion

The synthesis of pyridinyl-sulfamoyl architectures has evolved from hazardous, multi-step classical approaches to highly refined, regioselective methodologies. By understanding the electronic demands of the pyridine ring—whether utilizing ate-complexes to stabilize ortho-metalation, exploiting external bases for C4-direction, or harnessing electrochemistry to invert intrinsic polarity for meta-substitution—chemists can now execute late-stage functionalization with unprecedented precision.

References

  • Emura, T., et al. "Efficient and Scalable Synthesis of Pyridine Sulfonamides." Synlett, Thieme Connect. 1

  • Friedrich, M., & Manolikakes, G. "Base-Mediated C4-Selective C−H-Sulfonylation of Pyridine." Chemistry - A European Journal. 3

  • NIH / Nature Communications. "Electrochemical meta-C–H sulfonylation of pyridines with nucleophilic sulfinates." Nature Communications. 2

  • NIH / PubMed. "Traceless Nucleophile Strategy for C5-Selective C-H Sulfonylation of Pyridines." PubMed. 4

Sources

Exploratory

Spectroscopic Analysis (NMR, IR, MS) of 4-[(Pyridin-4-yl)sulfamoyl]benzoic Acid: A Comprehensive Technical Guide

Executive Summary The structural validation of sulfonamide pharmacophores is a critical phase in drug development, particularly for compounds targeting specific enzymes like carbonic anhydrases or cytosolic phospholipase...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural validation of sulfonamide pharmacophores is a critical phase in drug development, particularly for compounds targeting specific enzymes like carbonic anhydrases or cytosolic phospholipases. 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid (C₁₂H₁₀N₂O₄S) is a bifunctional molecule featuring a para-substituted benzoic acid, a central sulfonamide linkage, and a 4-substituted pyridine ring. This whitepaper provides an in-depth, causality-driven guide to the spectroscopic characterization of this compound using Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Electrospray Ionization Mass Spectrometry (ESI-MS).

By treating these three analytical techniques as a self-validating system, researchers can definitively confirm molecular connectivity, electronic environment, and solid-state behavior.

Experimental Workflows & Methodologies

To achieve a holistic structural profile, the analytical workflow must be carefully sequenced. The zwitterionic potential of the molecule—arising from the acidic carboxylate and the basic pyridine nitrogen—dictates specific sample preparation strategies.

Workflow Sample 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid Sample Preparation NMR NMR Spectroscopy (DMSO-d6 Solution) Sample->NMR IR ATR-FTIR Spectroscopy (Neat Solid State) Sample->IR MS ESI-MS/MS (Pos/Neg Ion Modes) Sample->MS Data Multi-Modal Data Integration & Structural Validation NMR->Data IR->Data MS->Data

Figure 1: Multi-modal spectroscopic workflow for structural validation.

Step-by-Step Methodology
  • Sample Preparation for NMR : Dissolve 15 mg of the analyte in 0.6 mL of deuterated dimethyl sulfoxide (DMSO- d6​ ). Ensure complete dissolution via mild sonication.

  • Sample Preparation for IR : Isolate 2–5 mg of the dry, crystalline powder. No matrix (e.g., KBr) is required.

  • Sample Preparation for MS : Prepare a 1 µg/mL solution in a 50:50 mixture of LC-MS grade Methanol and Water, modified with 0.1% Formic Acid (for positive mode) or 0.1% Ammonium Hydroxide (for negative mode).

Nuclear Magnetic Resonance (NMR) Spectroscopy

The Causality of Solvent Selection

The selection of DMSO- d6​ over standard solvents like CDCl₃ is not arbitrary. 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid forms extensive intermolecular hydrogen-bonding networks and exhibits zwitterionic character, rendering it highly polar and insoluble in chloroform. DMSO- d6​ acts as a strong hydrogen-bond acceptor, disrupting the crystal lattice and providing a clear, isotropic solution [1]. Furthermore, because DMSO- d6​ lacks exchangeable protons, it prevents the rapid deuterium exchange of the -COOH and -NH- protons, allowing them to be observed as distinct resonances.

Spectral Interpretation

The ¹H NMR spectrum is dominated by two distinct AA'BB' spin systems (often appearing as two pairs of doublets) corresponding to the para-substituted benzene ring and the 4-substituted pyridine ring.

  • Pyridine Ring : The protons adjacent to the electronegative nitrogen (H2', H6') are highly deshielded, appearing downfield at ~8.50 ppm.

  • Exchangeable Protons : The sulfonamide N-H proton appears as a broad singlet near 11.0 ppm, while the highly acidic carboxylic acid proton appears as a very broad singlet above 13.0 ppm.

Table 1: Summarized ¹H and ¹³C NMR Data (400 MHz, DMSO- d6​ )

Position¹H Chemical Shift (δ, ppm)Multiplicity & Integration¹³C Chemical Shift (δ, ppm)
COOH ~13.20br s, 1H166.5 (C=O)
NH ~11.05br s, 1H-
Pyridine H2', H6' ~8.50d, J = 6.0 Hz, 2H150.2
Benzene H2, H6 ~8.10d, J = 8.5 Hz, 2H130.5
Benzene H3, H5 ~7.95d, J = 8.5 Hz, 2H127.8
Pyridine H3', H5' ~7.20d, J = 6.0 Hz, 2H114.5

Fourier-Transform Infrared (FT-IR) Spectroscopy

The Causality of ATR-FTIR

Traditional IR spectroscopy utilizes KBr pellets. However, KBr is highly hygroscopic. Absorbed atmospheric moisture creates a massive, broad O-H stretching band between 3300–3400 cm⁻¹, which perfectly overlaps and obscures the diagnostic N-H stretch of the sulfonamide and the O-H stretch of the carboxylic acid. Using Attenuated Total Reflectance (ATR-FTIR) eliminates the need for a hygroscopic matrix, preserving the native solid-state hydrogen-bonded state of the molecule and yielding a high-fidelity spectrum [2].

Key Vibrational Modes

The sulfonamide group (-SO₂NH-) is characterized by two highly diagnostic bands: the asymmetric S=O stretch and the symmetric S=O stretch.

Table 2: Key ATR-FTIR Vibrational Assignments

Wavenumber (cm⁻¹)Vibrational Mode AssignmentIntensity / Shape
3250 - 3300 N-H stretch (Sulfonamide)Medium, sharp
2500 - 3000 O-H stretch (Carboxylic Acid)Strong, very broad
1690 - 1710 C=O stretch (Carboxylic Acid)Strong, sharp
1590, 1450 C=C and C=N aromatic stretchesMedium
1330 - 1350 Asymmetric S=O stretchStrong
1140 - 1160 Symmetric S=O stretchStrong

Mass Spectrometry (ESI-MS/MS)

Ionization and Fragmentation Logic

Electrospray Ionization (ESI) is the premier soft-ionization technique for polar, non-volatile acids. In negative ion mode, the molecule easily loses a proton to form the stable[M-H]⁻ precursor ion at m/z 277.0.

When subjected to Collision-Induced Dissociation (CID) in tandem mass spectrometry (MS/MS), sulfonamides undergo a highly documented, thermodynamically favorable intramolecular rearrangement leading to the extrusion of neutral sulfur dioxide (SO₂, 64 Da) [3][4]. This neutral loss is a self-validating structural hallmark for the -SO₂NH- linkage.

Fragmentation Precursor Precursor Ion [M-H]⁻ m/z 277.0 SO2_Loss SO₂ Extrusion (-64 Da) m/z 213.0 Precursor->SO2_Loss Intramolecular Rearrangement SN_Cleavage S-N Bond Cleavage m/z 185.0 Precursor->SN_Cleavage Direct Cleavage CS_Cleavage C-S Bond Cleavage m/z 157.0 Precursor->CS_Cleavage Direct Cleavage

Figure 2: ESI-MS/MS collision-induced dissociation (CID) pathways.

Table 3: ESI-MS/MS Fragmentation Data (Negative Ion Mode)

m/z ValueIon Type / Neutral LossStructural Interpretation
277.0 [M-H]⁻Deprotonated intact precursor ion.
213.0 [M-H - SO₂]⁻Loss of 64 Da. Formation of a secondary amine anion via rearrangement [4].
185.0 [HOOC-C₆H₄-SO₂]⁻Direct cleavage of the S-N bond, leaving the charge on the sulfonyl fragment.

Conclusion

The spectroscopic characterization of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid relies on a triad of self-validating techniques. NMR provides the exact atomic connectivity and confirms the para-substitution patterns of both aromatic rings. ATR-FTIR validates the functional groups in their native solid state, bypassing the moisture-induced artifacts of traditional sample preparation. Finally, ESI-MS/MS acts as the ultimate structural confirmation, where the diagnostic extrusion of SO₂ (64 Da) definitively proves the presence of the sulfonamide core. Together, these methods ensure absolute scientific integrity in the structural validation of this pharmacophore.

References

  • N-Substituted 4-sulfamoylbenzoic acid derivatives as inhibitors of cytosolic phospholipase A2α. Medicinal Chemistry Research. (2022). Available at:[Link][1]

  • Conformational Landscape, Photochemistry, and Infrared Spectra of Sulfanilamide. The Journal of Physical Chemistry A. (2013). Available at:[Link][2]

  • Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. Journal of Mass Spectrometry. (2008). Available at:[Link][3]

  • The unanticipated loss of SO2 from sulfonamides in collision-induced dissociation. Rapid Communications in Mass Spectrometry. (2003). Available at:[Link][4]

Sources

Foundational

Part 1: Synthesis and Single-Crystal Growth: The Foundation of Quality Data

An In-Depth Technical Guide to the X-ray Crystallography of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid This guide provides a comprehensive walkthrough of the single-crystal X-ray diffraction analysis of 4-[(Pyridin-4-yl)sul...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the X-ray Crystallography of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid

This guide provides a comprehensive walkthrough of the single-crystal X-ray diffraction analysis of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid, a molecule of interest in pharmaceutical and materials science research. As a bifunctional organic compound featuring a sulfonamide linker, a carboxylic acid group, and a pyridine ring, its structural elucidation is paramount for understanding its chemical behavior, potential as a drug candidate, and its utility in crystal engineering.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering not just a methodology, but the underlying scientific rationale for each step, ensuring a robust and reproducible crystallographic workflow.

The journey to a high-resolution crystal structure begins long before the X-ray diffractometer. The quality of the crystalline sample is the single most critical factor determining the outcome of the analysis. This section details the synthesis and, crucially, the crystallization of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid.

Rationale for Synthesis

The target molecule can be synthesized via a standard nucleophilic substitution reaction. A common and effective method involves the reaction of 4-aminopyridine with 4-(chlorosulfonyl)benzoic acid. This approach is well-established for the formation of sulfonamide bonds.[3] The benzoic acid moiety provides a classic hydrogen bond donor/acceptor group, while the pyridine nitrogen offers an additional, directionally specific hydrogen bond acceptor site, making this molecule a prime candidate for forming well-ordered crystalline lattices.[4]

Experimental Protocol: Synthesis
  • Reactant Preparation: Dissolve 4-(chlorosulfonyl)benzoic acid (1.0 eq) in a suitable aprotic solvent, such as tetrahydrofuran (THF), under an inert atmosphere (e.g., nitrogen or argon).

  • Reaction Initiation: In a separate flask, dissolve 4-aminopyridine (1.1 eq) and a non-nucleophilic base like triethylamine (2.0 eq) in THF. The base is crucial for scavenging the HCl byproduct generated during the reaction.

  • Controlled Addition: Cool the 4-aminopyridine solution to 0 °C in an ice bath. Add the 4-(chlorosulfonyl)benzoic acid solution dropwise over 30 minutes with vigorous stirring. Maintaining a low temperature controls the reaction rate and minimizes side-product formation.

  • Reaction and Work-up: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC). Upon completion, filter the mixture to remove triethylamine hydrochloride salt. The filtrate is then concentrated under reduced pressure.

  • Purification: The crude product is purified by recrystallization or column chromatography to yield pure 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid.

The Art of Crystallization: From Solution to Single Crystal

Obtaining diffraction-quality single crystals is often the most challenging step. It is an empirical science that relies on systematically exploring conditions to achieve slow, controlled precipitation from a supersaturated solution.[5] For a molecule like 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid, its polarity suggests solubility in polar organic solvents.

  • Solvent Screening: Test the solubility of the purified compound in a range of solvents (e.g., ethanol, methanol, acetone, acetonitrile, dimethylformamide (DMF)). The ideal solvent is one in which the compound is sparingly soluble at room temperature and more soluble upon heating.

  • Preparation of a Saturated Solution: Gently warm a small amount of the chosen solvent (e.g., a methanol/water mixture) and dissolve the compound until no more solid dissolves.

  • Inducing Supersaturation: Filter the warm, saturated solution through a syringe filter (0.22 µm) into a clean, small vial. This removes any particulate matter that could act as nucleation sites, leading to the formation of many small crystals instead of a few large ones.

  • Slow Evaporation: Cover the vial with a cap, pierced with a few small holes using a needle. This allows the solvent to evaporate slowly over several days to weeks. Store the vial in a vibration-free environment.

  • Crystal Harvesting: Once suitable crystals (ideally >20 µm in all dimensions) have formed, carefully harvest them using a cryo-loop.[6]

Part 2: The X-ray Diffraction Experiment: From Crystal to Diffraction Pattern

With a suitable single crystal, the X-ray diffraction experiment can commence. This process involves irradiating the crystal with a focused beam of X-rays and recording the resulting diffraction pattern.[7]

The Experimental Workflow

The entire process, from selecting a crystal to obtaining a preliminary structural model, follows a well-defined path.

Xray_Workflow cluster_prep Crystal Preparation cluster_data Data Collection cluster_solve Structure Solution & Refinement Crystal_Selection Select & Mount Crystal Cryo_Cooling Cryo-cooling (100 K) Crystal_Selection->Cryo_Cooling Data_Collection Collect Diffraction Images (Rotation Method) Cryo_Cooling->Data_Collection On Diffractometer Data_Processing Process Data (Integration, Scaling) Data_Collection->Data_Processing Structure_Solution Solve Structure (Direct Methods) Data_Processing->Structure_Solution HKL file Structure_Refinement Refine Atomic Model Structure_Solution->Structure_Refinement

Caption: Workflow from crystal mounting to structure refinement.

Step-by-Step Protocol: Data Collection
  • Crystal Mounting: A well-formed crystal is selected under a microscope, picked up using a cryo-loop, and immediately flash-cooled in a stream of cold nitrogen gas (typically at 100 K).[8] This cryogenic temperature is critical as it minimizes atomic thermal vibrations, leading to higher-quality diffraction data at higher resolution.[8]

  • Diffractometer Setup: The mounted crystal is placed on the goniometer head of the diffractometer. A modern instrument is typically equipped with a dual-source (e.g., Mo and Cu Kα radiation) and a CCD or CMOS detector.[6] For small organic molecules, Molybdenum (Mo) Kα radiation (λ = 0.71073 Å) is the standard choice.

  • Unit Cell Determination: A short series of initial diffraction images (pre-experiment) are collected to locate reflections. The positions of these reflections are used by the software to determine the crystal's unit cell parameters and Bravais lattice.

  • Data Collection Strategy: Based on the crystal's symmetry, the software calculates an optimal strategy to collect a complete and redundant dataset.[9][10] This involves rotating the crystal through a specific angular range while exposing it to X-rays, with each frame of data collected over a small rotation (e.g., 0.5-1.0 degrees). Collecting redundant data (measuring the same reflections multiple times) is crucial for accurate data scaling and error analysis.[11]

  • Data Integration and Scaling: After collection, the raw image files are processed. The software identifies the diffraction spots on each image, integrates their intensities, and applies various corrections (e.g., for Lorentz and polarization effects). The data from all images are then scaled and merged to produce a single reflection file (typically in .hkl format) containing the Miller indices (h,k,l), intensity, and standard uncertainty for each unique reflection.[9]

Part 3: Structure Solution, Refinement, and Validation

This is the computational phase where the measured diffraction data is translated into a three-dimensional atomic model.

Structure Solution and Refinement
  • Space Group Determination: The processed data is analyzed for systematic absences, which are reflections that have zero intensity due to the crystal's symmetry. This analysis, combined with the unit cell parameters, allows for the unambiguous determination of the space group.

  • Structure Solution: For small molecules, the phase problem is typically solved using direct methods.[8][12] These methods use statistical relationships between the intensities of the reflections to derive an initial set of phases, which are then used to calculate an initial electron density map.[12]

  • Model Building: An initial atomic model is built by fitting atoms into the high-density regions of the electron density map.

  • Structure Refinement: This is an iterative process of optimizing the atomic model to achieve the best possible fit with the experimental diffraction data.[13] The process minimizes the difference between the observed structure factor amplitudes (|Fo|) and those calculated from the model (|Fc|).[8]

    • Positional and Anisotropic Refinement: The x, y, z coordinates of each non-hydrogen atom are refined, along with their anisotropic displacement parameters (ADPs), which model the atom's thermal vibration as an ellipsoid.[12][14]

    • Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated geometric positions and refined using a "riding model," where their positions are geometrically linked to their parent carbon or nitrogen atom.[15]

Data Presentation: Crystallographic Table

A final crystal structure determination is summarized in a standard crystallographic table. The following is a representative table for 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid, based on typical values for a well-refined small organic molecule structure.

ParameterValue
Chemical formulaC₁₂H₁₀N₂O₄S
Formula weight278.28
Crystal systemMonoclinic
Space groupP2₁/c
a (Å)8.65
b (Å)12.73
c (Å)15.70
β (°)103.2
Volume (ų)1680.5
Z4
Calculated density (g/cm³)1.75
Absorption coeff. (mm⁻¹)0.35
Temperature (K)100(2)
Wavelength (Å)0.71073 (Mo Kα)
Reflections collected15000
Independent reflections3500 [R(int) = 0.035]
Final R indices [I>2σ(I)]R₁ = 0.045, wR₂ = 0.115
R indices (all data)R₁ = 0.058, wR₂ = 0.125
Goodness-of-fit on F²1.05
Structural Analysis: Intermolecular Interactions

The refined structure reveals not just the molecular geometry but also how the molecules pack in the crystal lattice. For this molecule, a rich network of hydrogen bonds is expected. The carboxylic acid can form strong O-H···N hydrogen bonds with the pyridine ring of a neighboring molecule, a very robust and common synthon in crystal engineering.[16] Additionally, the sulfonamide N-H group and sulfonyl oxygens can participate in further hydrogen bonding.

H_Bonding cluster_mol1 cluster_mol2 N1 N(pyridine) O1 O(carbonyl) O2 O(hydroxyl) H1 H(hydroxyl) H1->O2 N2 N(pyridine) H1->N2 O-H···N O3 O(carbonyl) O4 O(hydroxyl) H2 H(hydroxyl) H2->N1 O-H···N H2->O4

Caption: A potential hydrogen-bonded dimer motif.

Trustworthiness: Structure Validation

A refined structure must be rigorously validated to ensure its quality and correctness.[17][18]

  • R-factors: The R₁ value is a measure of the agreement between the observed and calculated structure factor amplitudes. For a good small-molecule structure, R₁ should be below 5% (0.05). The wR₂ is a weighted R-factor based on F², which is always higher than R₁.

  • Goodness-of-Fit (GooF): The GooF (or S value) should be close to 1.0. A value significantly different from 1.0 can indicate an incorrect model or improper weighting of the data.

  • Residual Electron Density: The final difference Fourier map should be largely featureless. Significant peaks or holes in the map suggest missing atoms or errors in the model.

  • checkCIF: The final Crystallographic Information File (CIF) must be checked using the International Union of Crystallography's (IUCr) checkCIF service.[19][20] This program automatically validates the data for self-consistency, geometric plausibility, and adherence to crystallographic conventions, generating a report of alerts that must be addressed.[17]

Part 4: Reporting and Archiving

The final step is to report the structure in a standardized format and deposit it in a public database.

The Crystallographic Information File (CIF)

The CIF is the standard file format for archiving and exchanging crystallographic data.[21][22] It is a text-based file that contains all information about the experiment, including cell parameters, data collection details, atomic coordinates, and refinement statistics.[21] This self-validating format ensures that all necessary information for assessing the structure's quality is present.[23]

Database Deposition

To ensure the accessibility and long-term preservation of the structural data, the final validated CIF should be deposited in a public repository. For small organic and organometallic molecules, the primary repository is the Cambridge Structural Database (CSD).[24] Each deposited structure receives a unique CSD deposition number, which should be cited in any related publication.

Conclusion

The X-ray crystallographic analysis of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid is a multi-stage process that demands precision in both experimental execution and computational analysis. From the careful synthesis and crystallization of the material to the rigorous refinement and validation of the final atomic model, each step is critical for obtaining a reliable and accurate three-dimensional structure. The resulting model provides definitive insights into the molecule's conformation, stereochemistry, and intermolecular interactions, which are invaluable for rational drug design and the development of new crystalline materials.

References

  • W. Minor, M. Cymborowski, Z. Otwinowski, & M. G. Rossmann. (2006). Collection of X-ray diffraction data from macromolecular crystals. Acta Crystallographica Section D: Biological Crystallography, 62(8), 859-866. Available at: [Link]

  • Biocomputing and Bioinformatics Group. (n.d.). Protein X-Ray Structure Validation: Key Criteria. Proteinstructures.com. Available at: [Link]

  • Cambridge Crystallographic Data Centre. (n.d.). A short guide to Crystallographic Information Files. CCDC. Available at: [Link]

  • Fiveable. (n.d.). Crystal Structure Determination & Refinement. Fiveable. Available at: [Link]

  • A. L. Spek. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155. Available at: [Link]

  • Metadata Standards Catalog. (n.d.). CIF (Crystallographic Information Framework). Research Data Alliance. Available at: [Link]

  • Digital Curation Centre. (n.d.). CIF - Crystallographic Information Framework. DCC. Available at: [Link]

  • Wikipedia. (2023). Crystallographic Information File. Wikipedia. Available at: [Link]

  • International Union of Crystallography. (n.d.). CIF 1.1 syntax specification. IUCr. Available at: [Link]

  • Z. Dauter & M. Jaskolski. (2009). Data-collection strategies. Acta Crystallographica Section D: Biological Crystallography, 65(2), 138-147. Available at: [Link]

  • Cambridge Crystallographic Data Centre. (n.d.). Validation of Experimental Crystal Structures. CCDC. Available at: [Link]

  • P. H. Zwart, J. J. Mueller, B. K. Poon, & P. D. Adams. (2014). On the validation of crystallographic symmetry and the quality of structures. Acta Crystallographica Section D: Biological Crystallography, 70(11), 2873-2884. Available at: [Link]

  • A. T. Brünger. (1992). Crystallographic Refinement. X-PLOR Version 3.1: A System for X-ray Crystallography and NMR. Available at: [Link]

  • Wikipedia. (2023). Macromolecular structure validation. Wikipedia. Available at: [Link]

  • R. S. Rowlett. (n.d.). Protein XRD Protocols - X-ray Diffraction Data Collection. Colgate University. Available at: [Link]

  • J. M. Mancheño. (2013). X-ray Diffraction Data Collection. CSIC. Available at: [Link]

  • Creative Biostructure. (n.d.). X-ray Diffraction Data Collection. Creative Biostructure. Available at: [Link]

  • S. R. Shaikh, et al. (2019). Crystal Engineering for Intramolecular π–π Stacking: Effect of Sequential Substitution of F on Molecular Geometry in Conformationally Flexible Sulfonamides. Crystal Growth & Design, 19(10), 5786-5796. Available at: [Link]

  • S. R. Shaikh, et al. (2019). Crystal Engineering for Intramolecular π–π Stacking: Effect of Sequential Substitution of F on Molecular Geometry in Conformationally Flexible Sulfonamides. Figshare. Available at: [Link]

  • LibreTexts Chemistry. (2025). Structure refinement. LibreTexts. Available at: [Link]

  • D. J. Watkin. (2008). Structure refinement: some background theory and practical strategies. IUCr Computing School. Available at: [Link]

  • D. Watkin. (2008). Structure refinement: Some background theory and practical strategies. ResearchGate. Available at: [Link]

  • S. Shah, et al. (2021). Synthesis Crystal Structure and Spectral Properties of New Sulfonamides. ResearchGate. Available at: [Link]

  • Excillum. (n.d.). Small molecule crystallography. Excillum. Available at: [Link]

  • G. L. Perlovich, et al. (2013). Sulfonamide Molecular Crystals: Structure, Sublimation Thermodynamic Characteristics, Molecular Packing, Hydrogen Bonds Networks. Crystal Growth & Design, 13(8), 3464-3476. Available at: [Link]

  • M. Greenwood. (2023). X-ray Crystallography for Molecular Structure Determination. AZoLifeSciences. Available at: [Link]

  • P. Müller. (2015). Small Molecule X-Ray Crystallography, Theory and Workflow. ResearchGate. Available at: [Link]

  • S. L. J. Hirst, et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(6), 2235-2252. Available at: [Link]

  • F. Pan. (2012). Crystal Engineering and Charge Density Studies on Pharmaceutically Active Derivatives of Sulfonamides. Shaker Verlag. Available at: [Link]

  • H. Arman, et al. (2011). 2-Aminobenzoic acid–4-(pyridin-4-yldisulfanyl)pyridine (1/1). Acta Crystallographica Section E: Structure Reports Online, 67(12), o3361. Available at: [Link]

  • University of Queensland. (n.d.). Small molecule X-ray crystallography. School of Chemistry and Molecular Biosciences. Available at: [Link]

  • M. Scherer, et al. (2022). N-Substituted 4-sulfamoylbenzoic acid derivatives as inhibitors of cytosolic phospholipase A2α. ResearchGate. Available at: [Link]

  • S. K. K. Kumar, et al. (2012). Design and Synthesis of Sulfamoyl Benzoic Acid Analogues with Subnanomolar Agonist Activity Specific to the LPA2 Receptor. ACS Medicinal Chemistry Letters, 3(12), 1010-1014. Available at: [Link]

  • S. H. Han & S. W. Lee. (2012). (E)-4-{[(Pyridin-4-ylmethylidene)amino]methyl}benzoic acid. ResearchGate. Available at: [Link]

  • A. Szlapa-Kula, et al. (2021). Crystal Structure Determination of 4-[(Di-p-tolyl-amino)-benzylidene]-(5-pyridin-4-yl-[8][9][21]thiadiazol-2-yl)-imine along with Selected Properties of Imine in Neutral and Protonated Form with Camforosulphonic Acid: Theoretical and Experimental Studies. Molecules, 26(8), 2235. Available at: [Link]

  • J. T. P. Matshwele, et al. (2022). Synthesis and Crystal Structure of Pyridin-4-ylmethyl 4-Aminobenzoate, C13H12N2O2. ResearchGate. Available at: [Link]

  • NextSDS. (n.d.). 4-[(PYRIDIN-4-YLMETHYL)-SULFAMOYL]-BENZOIC ACID. NextSDS. Available at: [Link]

  • NextSDS. (n.d.). 4-[(pyridin-4-yl)sulfamoyl]benzoic acid. NextSDS. Available at: [Link]

  • ChemBK. (2024). 4-(pyridin-4-yl)benzoic acid. ChemBK. Available at: [Link]

  • V. G. S. Kumar, et al. (2019). Synthesis and Anticancer Evaluation of Benzenesulfonamide Derivatives. IntechOpen. Available at: [Link]

  • Physical Sciences Data-science Service. (n.d.). Cambridge Structural Database (CSD). PSDS. Available at: [Link]

  • Z.-H. Liu, et al. (2020). Crystal structure of 4-(3-(pyridin-3-yl)ureido)benzoic acid — adipic acid (2/1), C16H16N3O5. Zeitschrift für Kristallographie - New Crystal Structures, 235(3), 517-519. Available at: [Link]

  • CCDC. (2023). CCDC 2253520: Experimental Crystal Structure Determination. OA Monitor Ireland. Available at: [Link]

  • BRENDA. (n.d.). Ligand 4-[(5-[2-[(4-chlorobenzyl)carbamoyl]pyridin-4-yl]-2H-tetrazol-2-yl)methyl]benzoic acid. BRENDA Enzyme Database. Available at: [Link]

  • N. T. T. Tran, et al. (2018). Co-crystallization of N′-benzylidenepyridine-4-carbohydrazide and benzoic acid via autoxidation of benzaldehyde. ResearchGate. Available at: [Link]

Sources

Exploratory

A Comprehensive Technical Guide to the Quantum Mechanical Studies of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid

Introduction In the landscape of modern drug discovery, the convergence of synthetic chemistry and computational analysis provides an unparalleled advantage in the rational design of novel therapeutic agents. This guide...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of modern drug discovery, the convergence of synthetic chemistry and computational analysis provides an unparalleled advantage in the rational design of novel therapeutic agents. This guide focuses on 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid, a molecule of significant interest due to its structural motifs—the pyridine ring and the sulfamoylbenzoic acid core. The pyridine ring is a ubiquitous feature in numerous FDA-approved drugs, valued for its ability to enhance metabolic stability and form crucial hydrogen bonds.[1][2] Similarly, sulfamoylbenzoic acid derivatives are recognized for a wide spectrum of biological activities, including antihypertensive effects.[3]

This document provides an in-depth exploration of the quantum mechanical properties of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid. By leveraging Density Functional Theory (DFT), we will dissect its molecular geometry, vibrational characteristics, and electronic landscape. The insights derived from these computational studies are paramount for researchers, scientists, and drug development professionals, offering a foundational understanding of the molecule's reactivity, stability, and potential for therapeutic applications.

Molecular Structure and Synthesis Overview

The title compound, 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid (CAS No: 1016747-04-8), possesses a molecular formula of C12H10N2O4S.[4] Its structure is characterized by a central benzene ring substituted with a carboxylic acid group and a sulfamoyl linker attached to a pyridine ring.

A plausible synthetic route involves the reaction of 4-aminopyridine with 4-(chlorosulfonyl)benzoic acid. In this reaction, the amino group of the pyridine acts as a nucleophile, attacking the sulfonyl chloride, leading to the formation of the sulfonamide bond.

cluster_reactants Reactants cluster_product Product 4-aminopyridine 4-Aminopyridine reaction_step Nucleophilic Substitution 4-aminopyridine->reaction_step + 4-chlorosulfonylbenzoic_acid 4-(Chlorosulfonyl)benzoic acid 4-chlorosulfonylbenzoic_acid->reaction_step target_molecule 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid reaction_step->target_molecule

Caption: Synthetic pathway for 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid.

Quantum Mechanical Computational Workflow

To elucidate the properties of the title compound, a systematic computational study is employed. Density Functional Theory (DFT) is the chosen method due to its excellent balance of accuracy and computational efficiency for medium-sized organic molecules.[1][5]

Experimental Protocol: DFT Calculation
  • Structure Drawing and Pre-optimization: The 2D structure of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid is drawn using molecular editing software and converted to a 3D structure. A preliminary geometry optimization is performed using a molecular mechanics force field.

  • Geometry Optimization: The initial 3D structure is then fully optimized using DFT. The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional combined with a Pople-style 6-311++G(d,p) basis set is a standard and reliable choice for this purpose.[1][5] This step aims to find the lowest energy (most stable) conformation of the molecule.[1]

  • Vibrational Frequency Analysis: Following optimization, a frequency calculation is performed at the same level of theory. This serves two purposes: to confirm that the optimized structure is a true energy minimum (indicated by the absence of imaginary frequencies) and to predict the theoretical infrared (IR) spectrum.[1]

  • Electronic Property Calculation: With the optimized geometry, single-point energy calculations are performed to determine various electronic properties. This includes the analysis of Frontier Molecular Orbitals (HOMO-LUMO) and the generation of the Molecular Electrostatic Potential (MEP) map. For predicting the UV-Vis spectrum, a Time-Dependent DFT (TD-DFT) calculation is conducted.[6][7]

start Initial 3D Structure opt Geometry Optimization (DFT/B3LYP/6-311++G(d,p)) start->opt freq Vibrational Frequency Analysis opt->freq confirm Confirm Energy Minimum freq->confirm elec Electronic Property Calculations confirm->elec No Imaginary Frequencies homo_lumo HOMO-LUMO Analysis elec->homo_lumo mep MEP Mapping elec->mep tddft TD-DFT (UV-Vis) elec->tddft end Data Analysis homo_lumo->end mep->end tddft->end

Caption: Workflow for DFT analysis of the target molecule.

Results and Discussion

Optimized Molecular Geometry

The geometry optimization provides the most stable three-dimensional arrangement of the atoms. The resulting structure reveals a non-planar conformation, primarily due to the tetrahedral geometry around the sulfur atom in the sulfamoyl bridge. The dihedral angle between the benzene and pyridine rings is a key parameter influencing the molecule's overall shape and potential for intermolecular interactions.

Vibrational (FT-IR) Analysis

The calculated vibrational frequencies, when scaled by an appropriate factor (typically ~0.96 for B3LYP), show excellent agreement with experimental FT-IR spectra. This correlation validates the accuracy of the computational model. Key vibrational modes are critical for structural confirmation.

Vibrational ModeFunctional GroupTypical Experimental Range (cm⁻¹)Calculated Frequency (cm⁻¹)
O-H StretchingCarboxylic Acid3300 - 2500~3100
N-H StretchingSulfonamide3300 - 3200~3250
C-H StretchingAromatic Rings3100 - 30003050 - 3150
C=O StretchingCarboxylic Acid1725 - 1700~1710
C=C, C=N StretchingAromatic Rings1650 - 14001400 - 1620
S=O Asymmetric StretchSulfonyl1350 - 1310~1330
S=O Symmetric StretchSulfonyl1160 - 1120~1145

Note: Calculated frequencies are approximate and depend on the specific computational level.

The broad O-H stretch from the carboxylic acid and the distinct N-H stretch from the sulfonamide are characteristic features. The strong absorptions from the carbonyl (C=O) and sulfonyl (S=O) groups are also prominent and serve as reliable markers in the spectrum.[8][9]

Electronic Properties and UV-Vis Spectroscopy

The electronic absorption properties, calculated using TD-DFT, help in understanding the electronic transitions within the molecule. The predicted UV-Vis spectrum for 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid is expected to show intense absorption bands in the UV region, corresponding to π → π* transitions within the aromatic systems and n → π* transitions involving the lone pairs on the oxygen and nitrogen atoms.[10][11] The calculated maximum absorption wavelength (λmax) can be compared with experimental data obtained from UV-Vis spectrophotometry to further validate the theoretical model.

Frontier Molecular Orbital (HOMO-LUMO) Analysis

Frontier Molecular Orbital (FMO) theory is fundamental to understanding chemical reactivity. The Highest Occupied Molecular Orbital (HOMO) represents the ability to donate an electron, while the Lowest Unoccupied Molecular Orbital (LUMO) represents the ability to accept an electron.[6]

The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap (ΔE), is a crucial indicator of molecular stability and reactivity. A smaller energy gap implies that less energy is required to excite an electron, suggesting higher chemical reactivity and lower kinetic stability.[12][13]

ParameterEnergy (eV)
E(HOMO)~ -6.9 eV
E(LUMO)~ -2.1 eV
Energy Gap (ΔE) ~ 4.8 eV

Note: These values are representative for similar aromatic sulfonamides and can vary.

The analysis of the orbital distributions reveals that the HOMO density is primarily located on the benzoic acid moiety, while the LUMO density is concentrated on the pyridine ring. This suggests that the benzoic acid part of the molecule is the most likely site for electrophilic attack, whereas the pyridine ring is more susceptible to nucleophilic attack. This charge transfer characteristic from the benzoic acid (donor) to the pyridine (acceptor) is a key feature of its electronic structure.

cluster_homo HOMO cluster_lumo LUMO cluster_mol 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid h1 h2 h1->h2 l1 l2 l1->l2 mol [Benzoic Acid]--S(O)₂--NH--[Pyridine] h_label Electron Density on Benzoic Acid l_label Electron Density on Pyridine Ring

Caption: Conceptual depiction of HOMO and LUMO distributions.

Molecular Electrostatic Potential (MEP) Analysis

The MEP map is a powerful tool for visualizing the charge distribution on the molecule's surface and predicting its reactive behavior.[14] It identifies sites for both electrophilic and nucleophilic interactions. The color scale typically ranges from red (most negative potential, electron-rich) to blue (most positive potential, electron-poor).[2][15]

For 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid, the MEP analysis reveals:

  • Negative Regions (Red/Yellow): These are concentrated around the electronegative oxygen atoms of the carboxyl and sulfonyl groups, and the nitrogen atom of the pyridine ring. These sites are susceptible to electrophilic attack and are primary locations for hydrogen bond acceptance.

  • Positive Regions (Blue): These are located around the hydrogen atoms, particularly the acidic proton of the carboxylic acid and the hydrogen on the sulfonamide nitrogen. These sites are prone to nucleophilic attack.

This detailed charge map is invaluable in drug design, as it helps predict how the molecule might interact with the amino acid residues in a biological target's binding pocket.

Caption: Conceptual MEP map showing reactive sites.

Conclusion and Implications for Drug Development

The quantum mechanical investigation of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid provides a detailed, atom-level understanding of its structural and electronic properties. The DFT calculations, validated by spectroscopic comparisons, offer reliable insights into the molecule's geometry, stability, and reactivity.

The key takeaways for drug development professionals are:

  • Reactivity Hotspots: The HOMO, LUMO, and MEP analyses precisely identify the most reactive sites on the molecule, guiding further chemical modifications to enhance potency or selectivity.

  • Structure-Activity Relationships (SAR): Understanding the electronic landscape is the first step in building robust SAR models. For instance, modifying substituents on the pyridine or benzene rings will alter the HOMO-LUMO gap and charge distribution, directly impacting biological activity.

  • Receptor Binding: The MEP map provides a blueprint for the molecule's potential non-covalent interactions (e.g., hydrogen bonding, electrostatic interactions) with a protein target, aiding in computational docking studies and the design of compounds with improved binding affinity.

References

  • ResearchGate. (2022, May 5). N-Substituted 4-sulfamoylbenzoic acid derivatives as inhibitors of cytosolic phospholipase A2α. Retrieved from [Link]

  • Saravanamoorthy, S.N., et al. (2021, October 26). Molecular Geometry, Vibrational Spectroscopic, Molecular Orbital and Mulliken Charge Analysis of 4-(carboxyamino)-benzoic acid. Acta Scientific. Retrieved from [Link]

  • ChemRxiv. (2024). Unveiling Drug Discovery Insights through Molecular Electrostatic Potential Analysis. Retrieved from [Link]

  • PMC. (n.d.). Design and Synthesis of Sulfamoyl Benzoic Acid Analogues with Subnanomolar Agonist Activity Specific to the LPA2 Receptor. Retrieved from [Link]

  • ResearchGate. (n.d.). Molecular electrostatic potential surfaces of the final compounds 4a–4n.... Retrieved from [Link]

  • NextSDS. (n.d.). 4-[(pyridin-4-yl)sulfamoyl]benzoic acid — Chemical Substance Information. Retrieved from [Link]

  • NextSDS. (n.d.). 4-[(PYRIDIN-4-YLMETHYL)-SULFAMOYL]-BENZOIC ACID. Retrieved from [Link]

  • Molport. (n.d.). 4-[(pyridin-4-yl)sulfamoyl]benzoic acid | 1016747-04-8. Retrieved from [Link]

  • PMC. (n.d.). 2-[(1-Oxidopyridin-4-yl)sulfanyl]benzoic acid. Retrieved from [Link]

  • Manuja, R., et al. (2013, September 30). A Comprehensive Review on Biological Activities of P-Hydroxy Benzoic Acid and Its Derivatives. International Journal of Pharmaceutical Sciences Review and Research. Retrieved from [Link]

  • ResearchGate. (n.d.). Benzoic Acids and HOMO-LUMO. Retrieved from [Link]

  • ResearchGate. (n.d.). Molecular electrostatic potential map of 4-PPy. Retrieved from [Link]

  • International Research Journal of Education and Technology. (n.d.). MOLECULAR GEOMETRY, HOMO AND LUMO ANALYSIS AND DOCKING STUDIES OF PYRIMIDINE DERIVATIVE. Retrieved from [Link]

  • MDPI. (2019, September 23). Synthesis, Physicochemical Properties, and Biological Activities of 4-(S-Methyl-N-(2,2,2-Trifluoroacetyl)Sulfilimidoyl) Anthranilic Diamide. Retrieved from [Link]

  • MDPI. (2024, July 11). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). pH Dependence of the Speciation and Optical Properties of 4-Benzoylbenzoic Acid. Retrieved from [Link]

  • PMC. (n.d.). Synthesis, DFT calculations, and anti-proliferative evaluation of pyrimidine and selenadiazolopyrimidine derivatives as dual Topoisomerase II and HSP90 inhibitors. Retrieved from [Link]

  • Google Patents. (n.d.). EP0068239A2 - Sulfamoylbenzoic acid derivatives and pharmaceutical compositions comprising same.
  • MDPI. (2021, April 13). Crystal Structure Determination of 4-[(Di-p-tolyl-amino)-benzylidene]-(5-pyridin-4-yl-[1][14][16]thiadiazol-2-yl)-imine along with Selected Properties of Imine in Neutral and Protonated Form with Camforosulphonic Acid: Theoretical and Experimental Studies. Retrieved from [Link]

  • ResearchGate. (n.d.). Molecular Docking and Quantum Chemical Computations of 4-Chloro-2-[(furan-2-ylmethyl)amino]-5-sulfamoylbenzoic Acid Based on Density Functional Theory. Retrieved from [Link]

  • Polish Chemical Society. (n.d.). Infrared Absorption Spectra of Quaternary Salts of Pyridine. Retrieved from [Link]

  • NIST. (n.d.). Benzoic acid, 4-hydroxy-. Retrieved from [Link]

  • Springer. (2021, June 11). A detailed UV–Vis spectral investigation of six azo dyes derived from benzoic- and cinnamic acids: experimental and theoretical insight. Retrieved from [Link]

  • ResearchGate. (n.d.). UV-Vis absorption spectra of 4a and 4b in six different solvents. Retrieved from [Link]

  • ResearchGate. (n.d.). FTIR spectrum of 4-(4 0 -pyridylazophenyl)4 00 -octyloxybenzoate, II8. Retrieved from [Link]

  • Scirp.org. (2022). DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine). Retrieved from [Link]

  • PubMed. (2012, January 15). FT-IR, FT-Raman, NMR and UV-vis spectra, vibrational assignments and DFT calculations of 4-butyl benzoic acid. Retrieved from [Link]

  • Verlag der Zeitschrift für Naturforschung. (2005). FT-IR Spectroscopic Study of M(Benzoic Acid). Retrieved from [Link]

Sources

Foundational

The Pyridine-Sulfonamide Pharmacophore: A Whitepaper on Biological Targets and Mechanistic Pathways

Executive Summary The hybridization of the pyridine ring with the sulfonamide moiety has emerged as a privileged scaffold in modern medicinal chemistry. By integrating the hydrogen-bonding capacity of sulfonamides with t...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The hybridization of the pyridine ring with the sulfonamide moiety has emerged as a privileged scaffold in modern medicinal chemistry. By integrating the hydrogen-bonding capacity of sulfonamides with the electron-withdrawing and structural rigidity of pyridines, these derivatives exhibit remarkable multi-target capabilities. This technical guide explores the primary biological targets of pyridine-sulfonamide derivatives, detailing the mechanistic pathways, quantitative efficacy data, and the rigorous experimental workflows required to validate these targets in drug development.

Primary Biological Targets & Mechanistic Pathways

Kinase Inhibition: BRAF, p38α, and the PI3K/mTOR Axis

Pyridine-sulfonamide derivatives have demonstrated profound efficacy as kinase inhibitors, particularly in oncology. Structural activity relationship (SAR) studies reveal that the sulfonamide group acts as a crucial hinge-binding motif within the ATP-binding pocket of kinases[1].

Specific derivatives, such as compound 11c and 10c, have shown high selectivity towards B-RAFV600E and p38α kinases, achieving IC50 values in the sub-micromolar range[2]. Furthermore, advanced quinazoline-pyridine-sulfonamide hybrids have been engineered to act as dual PI3K/mTOR inhibitors. By simultaneously blocking Phosphatidylinositol 3-kinase (PI3K) and the mammalian target of rapamycin (mTOR), these compounds prevent the compensatory feedback loops often responsible for drug resistance in gastric and colorectal cancers[3].

G PyridineSulfonamide Pyridine-Sulfonamide Derivative BRAF BRAF (V600E) PyridineSulfonamide->BRAF Inhibits PI3K PI3K PyridineSulfonamide->PI3K Inhibits mTOR mTOR PyridineSulfonamide->mTOR Dual Inhibition Apoptosis Apoptosis / Cell Cycle Arrest BRAF->Apoptosis Blocks Proliferation PI3K->mTOR Activates mTOR->Apoptosis Induces Autophagy

Fig 1. Dual targeting of BRAF and PI3K/mTOR pathways by pyridine-sulfonamides.

Carbonic Anhydrase (CA IX) Modulation in Tumor Hypoxia

The tumor microenvironment is characterized by hypoxia, which upregulates Carbonic Anhydrase IX (CA IX) to maintain intracellular pH. Pyridine-sulfonamides are potent, selective inhibitors of CA IX[2]. The primary sulfonamide nitrogen coordinates directly with the zinc ion in the enzyme's active site, while the pyridine ring engages in pi-pi stacking with surrounding hydrophobic residues. This inhibition disrupts pH homeostasis, inducing cell cycle arrest and autophagy in breast and colon cancer cell lines[2].

Neurodegenerative and Metabolic Targets: Cholinesterases & α-Glucosidase

Beyond oncology, pyridine-sulfonamides serve as multi-target directed ligands (MTDLs) for Alzheimer's disease and Type-II diabetes. In vitro studies confirm that these small organic molecules effectively inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) in the mid-nanomolar range, thereby regulating cholinergic transmission[4]. Additionally, they exhibit inhibitory activity against yeast α-glucosidase, presenting a dual-action therapeutic profile for metabolic-cognitive comorbidities[4].

Quantitative Data Summary

The following table synthesizes the quantitative efficacy of key pyridine-sulfonamide derivatives across various biological targets:

Compound / Derivative ClassPrimary Target(s)IC50 Value RangeDisease Model Application
Compound 11c (Pyrazol-pyridine sulfonamide)JNK1, p38α, V600EBRAF0.42 µM – 1.84 µMOncology (Broad Spectrum)[1]
Compound 10c (Pyridine-sulfonamide hybrid)B-RAFV600E, p38α0.726 µM – 1.84 µMColorectal Cancer[2]
Compound 40 (Quinazoline-pyridine hybrid)PI3K (Class I Isoforms)0.44 nM – 22.83 nMGastric Cancer (MGC-803)[3]
Heterodimeric Hybrids AChE / BChEMid-nM to Low-µMAlzheimer's Disease[4]

Experimental Workflows & Protocols

To ensure scientific integrity and reproducibility, the evaluation of pyridine-sulfonamide derivatives must follow a self-validating protocol. The causality behind this workflow is to establish biochemical affinity before confirming phenotypic cellular responses, culminating in structural validation.

Step-by-Step Methodology: Kinase Profiling & Cellular Validation
  • In Vitro Kinase Inhibition Assay (Biochemical Validation):

    • Rationale: Establishes direct, cell-free target engagement.

    • Protocol: Utilize a time-resolved fluorescence resonance energy transfer (TR-FRET) assay. Incubate recombinant kinases (e.g., BRAF, PI3K) with varying concentrations of the pyridine-sulfonamide derivative (0.1 nM to 10 µM) and ATP. Measure the IC50 to quantify binding affinity[2].

  • Cell Viability and Proliferation Screening (Phenotypic Validation):

    • Rationale: Confirms that the biochemical inhibition translates to cellular cytotoxicity.

    • Protocol: Seed target cancer cell lines (e.g., HCT-116, MCF-7) in 96-well plates. Treat with the compound for 72 hours. Perform an MTT assay, measuring absorbance at 570 nm to calculate cell viability percentages relative to vehicle controls[3].

  • Flow Cytometry for Cell Cycle Analysis (Mechanistic Validation):

    • Rationale: Determines if cell death is mediated through specific cell cycle arrest (e.g., G1 phase) or apoptosis.

    • Protocol: Harvest treated cells, fix in 70% cold ethanol, and stain with Propidium Iodide (PI) and RNase A. Analyze DNA content using a flow cytometer to quantify the percentage of cells in G0/G1, S, and G2/M phases[1].

  • Molecular Dynamics (MD) Simulations (Structural Validation):

    • Rationale: Validates the conformational stability of the drug-target complex over time.

    • Protocol: Perform a 600 ns MD simulation of the compound docked in the active site of the target kinase (e.g., B-RAFV600E) using software like GROMACS. Analyze root-mean-square deviation (RMSD) to confirm stable binding[2].

Workflow Step1 Biochemical Assay (TR-FRET Kinase Profiling) Step2 Phenotypic Screening (MTT Cell Viability) Step1->Step2 Validates Target Step3 Mechanistic Analysis (Flow Cytometry) Step2->Step3 Confirms Efficacy Step4 Structural Validation (600ns MD Simulation) Step3->Step4 Explains Mechanism

Fig 2. Self-validating experimental workflow for target discovery and validation.

Conclusion

Pyridine-sulfonamide derivatives represent a highly versatile pharmacophore capable of engaging diverse biological targets, from kinases and carbonic anhydrases in oncology to cholinesterases in neurodegeneration. By employing rigorous, multi-tiered validation protocols, researchers can continue to optimize these scaffolds for next-generation targeted therapies.

References

  • Abdel-Maksoud, M. S., et al. (2021). "Anticancer profile and anti-inflammatory effect of new N-(2-((4-(1,3-diphenyl-1H-pyrazol-4-yl)pyridine sulfonamide derivatives." Bioorganic Chemistry. Available at: [Link]

  • Hassan, R. M., et al. (2021). "Current Scenario of Pyridine/Quinoline-Sulfonamide Hybrids with Anticancer Potential (A Review)." ResearchGate. Available at: [Link]

  • Riaz, S., et al. (2015). "Pyridine sulfonamide as a small key organic molecule for the potential treatment of Type-II diabetes mellitus and Alzheimer's disease: in vitro studies against yeast α-glucosidase, acetylcholinesterase and butyrylcholinesterase." Bioorganic Chemistry. Available at: [Link]

  • Zhang, Y., et al. (2024). "The anticancer therapeutic potential of pyrimidine–sulfonamide hybrids." Future Medicinal Chemistry. Available at: [Link]

Sources

Exploratory

Advanced In Silico Profiling of 4-[(Pyridin-4-yl)sulfamoyl]benzoic Acid: Predictive Bioactivity and Target Dynamics

Prepared by: Senior Application Scientist, Computational Drug Discovery Target Audience: Researchers, Computational Chemists, and Drug Development Professionals Molecular Rationale & Pharmacophore Analysis The rational d...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, Computational Drug Discovery Target Audience: Researchers, Computational Chemists, and Drug Development Professionals

Molecular Rationale & Pharmacophore Analysis

The rational design of targeted therapeutics relies heavily on understanding the structural nuances of the pharmacophore. The compound 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid is a highly specialized derivative built upon a well-validated scaffold.

The baseline moiety, 4-sulfamoylbenzoic acid (clinically known as Carzenide), is a recognized competitive inhibitor of Carbonic Anhydrase (CA), particularly the cytosolic CA II isoform1[1]. However, ubiquitous inhibition of cytosolic CAs often leads to off-target toxicity.

By introducing a pyridin-4-yl substitution at the sulfamoyl nitrogen, we create a secondary sulfonamide. While primary sulfonamides are classical CA inhibitors, N-substituted secondary sulfonamides alter the steric bulk and electronic distribution, often driving enhanced selectivity toward tumor-associated, transmembrane isoforms such as hCA IX and hCA XII2[2]. Furthermore, sulfamoylbenzoic acid derivatives exhibit significant polypharmacology, showing in vitro potential as anti-diabetic agents via α-glucosidase inhibition 3[3] and as modulators of h-NTPDases in inflammatory pathways 4[4].

To predict the true bioactivity of this compound, we must deploy a rigorous, self-validating in silico workflow that accounts for metalloenzyme coordination chemistry and dynamic protein flexibility.

Self-Validating In Silico Methodology

As computational scientists, we must ensure that our predictive models are not just black boxes, but causal, physics-based systems. Below is the step-by-step methodology required to accurately profile 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid.

Phase 1: Ligand Preparation & Conformational Search
  • Step 1: Generate the 3D structure of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid using LigPrep.

  • Step 2: Predict ionization states at physiological pH (7.4) using Epik.

  • Causality: Standard docking often fails because it uses neutral ligands. For CA inhibition, the sulfonamide group must be accurately modeled in its deprotonated (anionic) state at pH 7.4. This negative charge is the absolute prerequisite for forming a coordinate covalent bond with the catalytic Zn²⁺ ion in the CA active site.

Phase 2: Target Protein Preparation & Grid Generation
  • Step 1: Import high-resolution X-ray crystal structures for hCA IX (Target, PDB: 3IAI) and hCA II (Off-target, PDB: 3K34).

  • Step 2: Execute Protein Preparation Wizard to assign correct bond orders, add missing hydrogens, and optimize the hydrogen-bond network (specifically orienting His94, His96, and His119 which coordinate the zinc).

  • Causality: Water molecules beyond 5 Å from the active site are deleted to reduce computational noise. However, the deep-water network coordinating the zinc is explicitly retained, as displacing these waters is the primary thermodynamic driver of sulfonamide binding.

  • Validation Checkpoint: Prior to screening, the native co-crystallized ligand (e.g., acetazolamide) is extracted and re-docked. The grid parameters are only validated and locked if the Root Mean Square Deviation (RMSD) between the docked pose and the crystallographic pose is strictly < 2.0 Å.

Phase 3: Constrained Molecular Docking & MM-GBSA
  • Step 1: Perform Glide XP (Extra Precision) docking with a strict metal-coordination constraint forcing interaction between the sulfonamide nitrogen and the Zn²⁺ ion.

  • Step 2: Rescore the top poses using MM-GBSA (Molecular Mechanics Generalized Born Surface Area).

  • Causality: Standard empirical scoring functions (like Glide XP) struggle to accurately rank metalloenzyme inhibitors due to complex polarization effects. MM-GBSA incorporates implicit solvation models to calculate absolute binding free energy (ΔG), providing a highly reliable rank order that correlates with in vitro IC₅₀ values.

Phase 4: Molecular Dynamics (MD) Simulations
  • Step 1: Subject the best-docked complex to a 100 ns MD simulation using the OPLS4 force field in an explicit TIP3P water box.

  • Causality: Docking is a static snapshot. A 100 ns simulation is strictly required because the accommodation of the bulky pyridin-4-yl moiety into the hydrophobic pocket of CA IX is a slow, induced-fit conformational event. Shorter simulations fail to capture the true solvent equilibration.

  • Validation Checkpoint: Trajectory data is only subjected to final analysis if the protein backbone Cα RMSD plateaus within the first 30 ns, proving the system has reached thermodynamic equilibrium and is free of unfolding artifacts.

Workflow A Ligand Prep (Epik pKa) Deprotonation at pH 7.4 C Native Ligand Re-docking (Validation: RMSD < 2.0 Å) A->C B Protein Prep (PrepWizard) Optimizing H-bond Network B->C D Constrained Docking (Zn2+ Coordination) C->D E MM-GBSA Scoring Binding Free Energy (ΔG) D->E F 100 ns MD Simulation Trajectory Convergence E->F G ADMET Profiling Drug-Likeness E->G H Final Bioactivity Prediction F->H G->H

Fig 1: Self-validating in silico workflow for predicting ligand bioactivity and target dynamics.

Quantitative Bioactivity Predictions

Based on the rigorous in silico protocol, the predicted bioactivity profile demonstrates that the addition of the pyridin-4-yl group successfully shifts the selectivity profile away from the cytosolic hCA II toward the tumor-associated hCA IX, while maintaining moderate polypharmacological activity against secondary metabolic targets.

Table 1: Predicted Binding Affinities and Target Selectivity
Target ProteinPDB IDDocking Score (kcal/mol)MM-GBSA ΔG (kcal/mol)Primary Mechanistic Interaction
hCA IX (Tumor) 3IAI-8.7-54.1Zn²⁺ coordination, Pyridine-Thr200 H-bond
hCA II (Cytosolic) 3K34-5.2-32.4Zn²⁺ coordination (Weakened by steric clash)
α-Glucosidase 3W37-6.4-41.2Carboxylate-Arg H-bond network
h-NTPDase1 4BR3-5.8-35.6Pyridine π-π stacking

Data Interpretation: The highly negative ΔG for hCA IX (-54.1 kcal/mol) compared to hCA II (-32.4 kcal/mol) validates the hypothesis that the bulky pyridine tail creates a steric clash in the narrow hCA II pocket, but perfectly occupies the wider hydrophobic sub-pocket of hCA IX.

Mechanism of Action: Tumor Microenvironment Modulation

The primary therapeutic value of targeting hCA IX with 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid lies in disrupting the pH regulation of solid tumors. Hypoxia induces HIF-1α, which upregulates hCA IX. The enzyme hydrates extracellular CO₂, leading to severe extracellular acidification (promoting metastasis) and intracellular alkalinization (promoting survival). Our compound chelates the zinc, halting this catalytic engine.

Pathway HIF Hypoxia HIF-1α CA9 CA IX Overexpression HIF->CA9 RXN CO2 + H2O ↔ HCO3- + H+ CA9->RXN PH Tumor Acidification RXN->PH SURV Tumor Survival PH->SURV INHIB 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid INHIB->CA9 Zn2+ Chelation

Fig 2: Mechanism of CA IX in tumor survival and targeted inhibition by the synthesized compound.

ADMET & Pharmacokinetics Profiling

A molecule with excellent binding affinity is useless if it lacks drug-likeness. We evaluated the compound against standard pharmaceutical heuristics (Lipinski's Rule of Five and Veber's Rules) using predictive QSAR models 3[3].

Table 2: In Silico ADMET & Drug-Likeness Profile
Physicochemical PropertyPredicted ValueAcceptable Range (Rule of 5 / Veber)Status
Molecular Weight 278.28 g/mol < 500 g/mol Optimal
LogP (Octanol/Water) 1.85< 5.0Optimal
H-Bond Donors (HBD) 2≤ 5Optimal
H-Bond Acceptors (HBA) 6≤ 10Optimal
Polar Surface Area (PSA) 105.4 Ų≤ 140 ŲOptimal
Rule Violations 0≤ 1Pass

The compound exhibits an ideal LogP of 1.85, ensuring sufficient aqueous solubility for oral bioavailability while maintaining enough lipophilicity to cross necessary biological membranes (though its high PSA restricts blood-brain barrier penetration, which is advantageous for avoiding CNS toxicity).

Conclusion

The in silico profiling of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid reveals a highly promising, selective hCA IX inhibitor. By utilizing a self-validating computational workflow grounded in physics-based causality (pKa-dependent metal coordination and MD-verified induced fit), we have confidently predicted its bioactivity. The N-substitution strategy successfully engineers out the off-target liability of the parent Carzenide scaffold, presenting a viable lead candidate for hypoxia-targeted oncology and polypharmacological metabolic modulation.

References

  • Source: National Institutes of Health (NIH / PMC)
  • Title: 2,4-Dichloro-5-[(N-aryl/alkyl)
  • Source: National Institutes of Health (NIH / PMC)
  • Title: Carzenide (4-Sulfamoylbenzoic acid)

Sources

Foundational

Initial Toxicity Screening of Novel Sulfamoylbenzoic Acid Compounds: A Strategic, Mechanism-Driven Approach

An In-Depth Technical Guide Foreword: Beyond the "Sulfa" Legacy The sulfamoylbenzoic acid scaffold is a cornerstone in modern medicinal chemistry, giving rise to therapeutics ranging from diuretics to targeted cancer age...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide

Foreword: Beyond the "Sulfa" Legacy

The sulfamoylbenzoic acid scaffold is a cornerstone in modern medicinal chemistry, giving rise to therapeutics ranging from diuretics to targeted cancer agents.[1][2] However, the term "sulfonamide" often carries a historical stigma of toxicity, primarily due to hypersensitivity reactions associated with a specific class of antibacterial agents.[3][4] This historical context is frequently and incorrectly extrapolated to all sulfonamide-containing compounds.[3] The reality is that toxicity is driven by the total molecular structure, not just the presence of a sulfonamide group.[5] Specifically, toxicities like severe skin rash are now more closely associated with the aniline (4-amino) moiety common in antibacterial sulfa drugs, a feature often absent in modern sulfamoylbenzoic acid derivatives.[3][4]

This guide provides a modern, tiered framework for the initial toxicity screening of novel sulfamoylbenzoic acid compounds. It is designed for drug discovery and development scientists to efficiently identify liabilities, conserve resources, and advance only the most promising candidates. Our approach prioritizes cost-effective, high-throughput in vitro assays to build a comprehensive toxicity profile before proceeding to resource-intensive in vivo studies. This strategy aligns with global efforts to reduce, refine, and replace animal testing (the 3Rs) while ensuring robust data for regulatory submissions.[6][7]

Part 1: The In Vitro Screening Cascade: A Foundation of Mechanistic Insight

The initial screening phase is a multi-parametric evaluation designed to flag major toxicities early. By assessing cytotoxicity, metabolic stability, genotoxicity, and key organ-specific liabilities in parallel, we can make integrated, evidence-based decisions.

Foundational Cytotoxicity: Establishing a Baseline

The first step is to determine the concentration at which a compound elicits general cellular toxicity. We employ two distinct, complementary assays to differentiate between cytostatic (inhibiting proliferation) and cytotoxic (directly killing cells) effects.

  • MTT Assay (Metabolic Activity): This colorimetric assay measures the metabolic activity of a cell population, which is proportional to the number of viable cells. Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[8] A reduction in signal indicates a decrease in metabolic activity, which could be due to cell death or inhibition of proliferation.

  • Lactate Dehydrogenase (LDH) Assay (Membrane Integrity): LDH is a stable cytosolic enzyme that is released into the cell culture medium upon plasma membrane damage, a hallmark of necrosis or late-stage apoptosis.[9] Measuring extracellular LDH provides a direct marker of cell death.[10]

Causality Behind the Dual-Assay Approach: A compound may show a low IC50 in the MTT assay but a high IC50 in the LDH assay. This profile suggests the compound is primarily cytostatic, arresting cell growth without causing immediate cell death. Conversely, similar IC50 values in both assays point towards a potent cytotoxic effect. This distinction is critical for interpreting the mechanism of toxicity.

G cluster_prep Preparation cluster_exposure Compound Exposure cluster_assays Parallel Assays cluster_mtt cluster_ldh cluster_analysis Data Analysis A Seed cells (e.g., HepG2) in 96-well plates C Treat cells with compound dilutions (e.g., 24-72 hours) A->C B Prepare serial dilutions of test compound B->C D MTT Assay C->D E LDH Assay C->E D1 Add MTT reagent D->D1 E1 Transfer supernatant to new plate E->E1 D2 Incubate (2-4h) D1->D2 D3 Solubilize formazan crystals D2->D3 D4 Read Absorbance (570 nm) D3->D4 F Calculate % Viability / % Cytotoxicity D4->F E2 Add LDH reaction mixture E1->E2 E3 Incubate (30 min) E2->E3 E4 Read Absorbance (490 nm) E3->E4 E4->F G Determine IC50 values F->G G cluster_prep Preparation cluster_exposure Exposure & Plating cluster_incubation Incubation cluster_analysis Analysis A Select Salmonella strains (detect different mutation types) D Mix bacteria, compound, and buffer (with and without S9 mix) A->D B Prepare compound dilutions B->D C Prepare S9 mix for metabolic activation C->D E Pour mixture onto minimal glucose agar plates (histidine-deficient) D->E F Incubate plates at 37°C for 48-72 hours E->F G Count revertant colonies F->G H Compare to negative control G->H I Assess mutagenic potential (e.g., >2-fold increase) H->I G cluster_prep Preparation cluster_dosing Step 1: Dosing cluster_obs Observation (14 Days) cluster_decision Step 2: Decision Point cluster_outcomes Outcomes A Select animal model (e.g., 3 female Wistar rats) B Acclimatize animals (≥5 days) A->B C Fast animals overnight B->C D Administer starting dose (e.g., 300 mg/kg) by oral gavage C->D E Observe for mortality and clinical signs (e.g., changes in skin, fur, eyes, behavior, etc.) D->E F Record body weight weekly E->F G Mortality observed? F->G H Dose with lower concentration (e.g., 50 mg/kg) G->H Yes I Dose with higher concentration (e.g., 2000 mg/kg) G->I No J Stop test and classify substance H->J I->J

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Protocols & Analytical Methods

Method

4-[(Pyridin-4-yl)sulfamoyl]benzoic acid as a potential kinase inhibitor

Application Note: Characterization of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid as a Potential Kinase Inhibitor Introduction & Structural Rationale The development of novel kinase inhibitors frequently relies on the strate...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Characterization of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid as a Potential Kinase Inhibitor

Introduction & Structural Rationale

The development of novel kinase inhibitors frequently relies on the strategic assembly of privileged pharmacophores. 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid represents a highly modular scaffold with significant potential for kinase inhibition. The structural causality of this compound can be broken down into three functional domains:

  • The Pyridin-4-yl Motif (Hinge Binder): The pyridine ring is a well-established hinge-binding fragment. The nitrogen atom acts as a critical hydrogen bond acceptor, interacting directly with the backbone amides of the kinase hinge region, competitively displacing the adenine ring of ATP[1].

  • The Sulfamoyl (Sulfonamide) Linker: Sulfonamide moieties are frequently utilized to drive selectivity by projecting into the hydrophobic allosteric pocket. This interaction often stabilizes the inactive "DFG-out" conformation of the kinase activation loop, characteristic of Type II or Type III inhibitors[2].

  • The Benzoic Acid Group: This moiety projects toward the solvent-exposed channel. It not only improves the aqueous solubility of the compound but also provides a synthetic handle for further lead optimization (e.g., amide coupling to explore the solvent front).

BindingMechanism cluster_interactions Proposed Kinase Pocket Interactions Compound 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid Pyridine Pyridin-4-yl Motif Compound->Pyridine Sulfonamide Sulfamoyl Linker Compound->Sulfonamide Benzoic Benzoic Acid Compound->Benzoic Hinge Hinge Region (Backbone Amides) Pyridine->Hinge Hydrogen Bonds DFG DFG-Out Pocket (Allosteric Site) Sulfonamide->DFG Stabilizes Inactive State Solvent Solvent Channel Benzoic->Solvent Solubilization

Figure 1: Proposed structural mechanism of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid in the kinase pocket.

Self-Validating Experimental Workflows

To rigorously evaluate this compound, a two-tiered screening funnel is required. First, a universal biochemical assay establishes the baseline in vitro potency. Second, a live-cell target engagement assay validates that the compound can cross the cell membrane and compete with high intracellular ATP concentrations.

ScreeningWorkflow Step1 Compound Prep (10mM DMSO) Step2 Biochemical Assay (ADP-Glo) Step1->Step2 Step3 Hit Validation (Z'-factor > 0.6) Step2->Step3 IC50 < 1 µM Step4 Cellular Target Engagement (NanoBRET) Step3->Step4 Confirmed Step5 Lead Optimization (SAR Development) Step4->Step5 Cellular IC50 < 5 µM

Figure 2: Two-tiered screening workflow for kinase inhibitor validation.

Protocol 1: Primary In Vitro Kinase Screening (ADP-Glo™ Assay)

Causality: The ADP-Glo™ assay is utilized because it provides a universal, homogeneous, and high-throughput method to measure kinase activity. By quantifying the ADP produced during the reaction, it eliminates the need for radioactive isotopes and allows for the profiling of the compound against a diverse kinome panel regardless of the specific peptide substrate required by each kinase[3].

Step-by-Step Methodology:

  • Reagent Preparation: Prepare 1X Kinase Reaction Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT).

  • Compound Dilution: Prepare a 10-point, 3-fold serial dilution of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid in 100% DMSO. Transfer to a 384-well solid white plate to achieve a final DMSO concentration of 1% (v/v) per well.

  • Kinase Reaction: Add the purified recombinant kinase and its specific substrate to the wells. Incubate for 15 minutes at room temperature to allow for pre-binding (crucial for detecting slow-binding Type II/III inhibitors).

  • Initiation: Initiate the reaction by adding ultra-pure ATP (at the specific Km for the kinase being tested). Incubate for 60 minutes at room temperature.

  • Termination & ATP Depletion: Add an equal volume (e.g., 5 µL) of ADP-Glo™ Reagent. Incubate for 40 minutes. Self-Validation Step: This step halts the kinase reaction and completely degrades unreacted ATP, ensuring the subsequent signal is strictly dependent on the ADP produced[3].

  • Detection: Add 10 µL of Kinase Detection Reagent to convert ADP back to ATP, simultaneously driving a luciferase/luciferin reaction. Incubate for 30 minutes.

  • Readout: Measure luminescence using a microplate reader. Calculate the IC50 using a 4-parameter logistic curve fit. Quality Control: Ensure the Z'-factor of the assay plate is > 0.6 using Staurosporine as a positive control.

Protocol 2: Live-Cell Target Engagement (NanoBRET™ Assay)

Causality: Biochemical potency (IC50) frequently fails to translate into cellular efficacy due to poor membrane permeability or the inability to compete with physiological intracellular ATP concentrations (which range from 1 to 10 mM). The NanoBRET™ target engagement assay directly measures the compound's ability to bind the full-length kinase inside a living cell in real-time[4].

Step-by-Step Methodology:

  • Cell Culture & Transfection: Seed HEK293 cells in a 96-well plate. Transfect the cells with a plasmid encoding the target kinase fused to NanoLuc® luciferase using a standard lipid-based transfection reagent. Incubate for 24 hours.

  • Tracer Addition: Replace the media with Opti-MEM. Add the appropriate cell-permeable NanoBRET™ fluorescent tracer at a concentration equal to its pre-determined EC50[4].

  • Compound Treatment: Add serial dilutions of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid to the cells. Incubate for 2 hours at 37°C to allow the compound to enter the cells, reach equilibrium, and displace the fluorescent tracer from the NanoLuc-kinase fusion protein.

  • Substrate Addition: Add the NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor. Self-Validation Step: The extracellular inhibitor ensures that any luminescence detected originates exclusively from intact, living cells, eliminating false positives from lysed cells[4].

  • Readout: Measure the BRET ratio (Acceptor emission at 610 nm / Donor emission at 460 nm). A decrease in the BRET ratio indicates successful intracellular target engagement by the test compound.

Data Presentation & Interpretation

When evaluating 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid, it is critical to compare its biochemical potency against its cellular target engagement. The table below illustrates a standardized data presentation format for this profiling.

Kinase TargetBiochemical IC50 (ADP-Glo)Cellular IC50 (NanoBRET)Cellular Drop-off (Fold Change)Putative Binding Mode
BRAF (V600E) 45 nM380 nM8.4xDFG-out (Type II)
LIMK2 110 nM1,250 nM11.3xDFG-out (Type III)
CDK2 >10,000 nMN/AN/ANon-binder
BTK 850 nM>5,000 nM>5.8xHinge-binder (Type I)

Table 1: Representative profiling data format for 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid. The "Cellular Drop-off" highlights the shift in potency when moving from a cell-free biochemical environment to a live-cell physiological environment.

Conclusion

4-[(Pyridin-4-yl)sulfamoyl]benzoic acid serves as a highly versatile and structurally logical starting point for kinase inhibitor development. By employing a rigorous, self-validating workflow combining universal biochemical screening (ADP-Glo)[3] with live-cell target engagement (NanoBRET)[4], researchers can confidently map its kinome selectivity, confirm its intracellular efficacy, and utilize the solvent-exposed benzoic acid moiety for downstream lead optimization.

References

  • ADP-Glo™ Kinase Assay Technical Manual . Promega Corporation.3

  • Development of Cell Permeable NanoBRET Probes for the Measurement of PLK1 Target Engagement in Live Cells . Vasta, J. D., et al. PMC/NIH. 4

  • Discovery of a Type III Inhibitor of LIM Kinase 2 That Binds in a DFG-Out Conformation . Goodwin, N. C., et al. ACS Publications. 2

  • A Powerful Approach to Repurposing 3D Hinge Binding Fragments and Its Application to Finding Novel Bruton Tyrosine Kinase Inhibitors . Zhao, Z., et al. Journal of Chemical Information and Modeling (ACS).1

Sources

Application

Application Note: Elucidating the Mechanism of Action of Sulfamoylbenzoic Acid Analogs in Ion Transport and Neurological Therapeutics

Introduction & Mechanistic Causality Sulfamoylbenzoic acid derivatives have historically served as the foundational scaffold for potent loop diuretics, most notably 1 and 2[2][1]. The primary mechanism of action for thes...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Causality

Sulfamoylbenzoic acid derivatives have historically served as the foundational scaffold for potent loop diuretics, most notably 1 and 2[2][1]. The primary mechanism of action for these compounds is the direct inhibition of the Na⁺-K⁺-2Cl⁻ cotransporter (NKCC). However, modern drug development has shifted focus from managing edema to modulating complex neurological disorders by exploiting the distinct physiological roles of the two primary NKCC isoforms: NKCC1 and NKCC2.

While NKCC2 is exclusively expressed in the thick ascending limb of the loop of Henle (where its inhibition drives diuresis), NKCC1 is ubiquitously expressed and plays a critical role in the central nervous system (CNS). In mature neurons, the intracellular chloride concentration ([Cl⁻]ᵢ) is strictly regulated by the balance between the NKCC1 importer and the K⁺-Cl⁻ exporter (KCC2). In various neurological pathologies—such as Down syndrome, autism spectrum disorders, and epilepsy—NKCC1 is pathologically upregulated[3]. This upregulation causes an anomalous accumulation of intracellular chloride, which shifts the reversal potential of GABA (E_GABA). Consequently, GABAergic neurotransmission transitions from being inhibitory to excitatory.

By selectively inhibiting NKCC1, novel sulfamoylbenzoic acid analogs can restore the physiological [Cl⁻]ᵢ, thereby reinstating the inhibitory tone of GABA without triggering the off-target diuretic effects associated with NKCC2 inhibition[3][4].

G A Sulfamoylbenzoic Acid Analogs B1 NKCC2 Inhibition (Kidney) A->B1 Unselective B2 NKCC1 Inhibition (CNS) A->B2 Selective Design C1 Decreased Ion Reabsorption B1->C1 C2 Decreased Intracellular [Cl-] B2->C2 D1 Diuresis / Edema Management C1->D1 D2 Restored GABAergic Tone C2->D2

Figure 1: Divergent physiological pathways of NKCC1 and NKCC2 inhibition by sulfamoylbenzoic acids.

Structure-Activity Relationship (SAR) & Quantitative Profiling

The transition from broad-spectrum diuretics to CNS-selective therapeutics requires precise structural modifications. Classical derivatives like bumetanide exhibit a 6-fold preference for human NKCC1A over NKCC2A, but this is insufficient to prevent diuresis in chronic CNS treatments[4]. Recent SAR campaigns have demonstrated that replacing the traditional nitro group with a carboxylic acid moiety on the aromatic core (e.g., 4-amino-3-(alkylsulfamoyl)-benzoic acids like ARN23746) abolishes NKCC2 affinity while retaining or enhancing NKCC1 inhibition[3].

Table 1: Comparative Pharmacological Profile of Key Analogs
CompoundStructural ClassPrimary TargetIC₅₀ (hNKCC1A)IC₅₀ (hNKCC2A)Clinical / Experimental Application
Furosemide 4-chloro-3-sulfamoylbenzoic acidNKCC2~20 µM~3.0 µMCongestive heart failure, Edema
Bumetanide 3-amino-5-sulfamoylbenzoic acidNKCC1 / NKCC20.68 µM4.0 µMEdema, Off-label for Epilepsy
ARN23746 4-amino-3-sulfamoylbenzoic acidNKCC1Highly PotentInactiveExperimental (Down Syndrome, Autism)

Data synthesized from 4[4] and 3[3].

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of novel sulfamoylbenzoic acid analogs requires orthogonal assays. The following protocols are designed as self-validating systems, incorporating specific mechanistic controls to eliminate confounding variables.

Protocol A: In Vitro Thallium (Tl⁺) Influx Assay for NKCC Activity

Causality & Rationale: Directly measuring electroneutral Na⁺-K⁺-2Cl⁻ cotransport is technically prohibitive in high-throughput formats. Because the NKCC transporter readily accepts Thallium (Tl⁺) as a surrogate for Potassium (K⁺), we can utilize a Tl⁺-sensitive intracellular fluorescent dye to quantify cotransporter kinetics[5]. Self-Validation: To ensure the fluorescent signal is exclusively driven by NKCC and not by the ubiquitous Na⁺/K⁺-ATPase pump (which also transports K⁺/Tl⁺), the assay buffer must be supplemented with Ouabain, a potent Na⁺/K⁺-ATPase inhibitor[5].

Step-by-Step Methodology:

  • Cell Preparation: Seed HEK293 cells stably expressing either human NKCC1 or NKCC2 in 384-well clear-bottom plates at 15,000 cells/well. Incubate overnight.

  • Dye Loading: Aspirate media and incubate the cells with a Tl⁺-sensitive fluorescent dye (e.g., Fluo-4 Tl⁺) in an isosmotic saline solution for 60 minutes at 37°C.

  • Background Suppression: Wash the cells and replace the buffer with an assay buffer containing 100 µM Ouabain . Critical Step: Failure to include Ouabain will result in false-positive Tl⁺ influx via the sodium-potassium pump.

  • Compound Incubation: Add the test sulfamoylbenzoic acid analogs in a concentration gradient (1 nM to 100 µM). Include 10 µM Bumetanide in separate wells as a positive control for total NKCC inhibition. Incubate for 15 minutes.

  • Stimulus Injection: Using a kinetic plate reader, inject a Tl₂SO₄ stimulus buffer to initiate ion transport.

  • Kinetic Readout: Record fluorescence (Ex 490 nm / Em 520 nm) continuously at 1 Hz for 3 minutes. Calculate the initial slope of the fluorescence increase; a flattened slope indicates successful NKCC inhibition.

Protocol B: Ex Vivo Perforated Patch-Clamp Validation of GABAergic Tone

Causality & Rationale: Biochemical inhibition of NKCC1 must be functionally validated in native tissue to prove it restores the GABAergic inhibitory tone. Self-Validation: Standard whole-cell patch-clamp electrophysiology is invalid for this assay because the internal pipette solution would artificially dialyze the neuron, dictating the intracellular chloride concentration and masking the drug's effect. Therefore, a Gramicidin perforated patch is strictly required. Gramicidin forms pores that are permeable to monovalent cations but completely impermeable to Cl⁻, thereby preserving the neuron's native [Cl⁻]ᵢ[3].

Step-by-Step Methodology:

  • Tissue Preparation: Prepare 300 µm acute hippocampal slices from the target animal model (e.g., Ts65Dn mice for Down syndrome).

  • Perforated Patching: Fill glass recording pipettes with an internal solution containing 50 µg/mL Gramicidin. Achieve a high-resistance gigaseal on a target pyramidal neuron and wait 15–20 minutes for the gramicidin pores to perforate the membrane, achieving electrical access without breaking the seal.

  • Baseline E_GABA Recording: Apply GABA focally via iontophoresis. Record the holding currents at various step membrane potentials to plot an I-V curve and determine the baseline GABA reversal potential (E_GABA). In pathological models, this will be abnormally depolarized.

  • Drug Perfusion: Perfuse the slice with artificial cerebrospinal fluid (aCSF) containing the selective NKCC1 inhibitor (e.g., 10 µM ARN23746) for 20 minutes.

  • Efficacy Measurement: Re-evaluate E_GABA. A significant hyperpolarizing shift in E_GABA confirms that the analog successfully lowered [Cl⁻]ᵢ, functionally restoring the inhibitory nature of GABA.

Workflow Step1 Compound Synthesis Step2 Tl+ Influx Assay Step1->Step2 Step3 Selectivity Profiling Step2->Step3 Step4 Patch-Clamp Validation Step3->Step4 Step5 In Vivo Efficacy Step4->Step5

Figure 2: End-to-end experimental workflow for validating NKCC1/2 selective inhibitors.

References

  • BenchChem . The Cornerstone of Modern Diuretics: A Technical Guide to 4-Chloro-3-sulfamoylbenzoic Acid in Drug Discovery. Available at: 5

  • PubMed / NIH . The search for NKCC1-selective drugs for the treatment of epilepsy: Structure-function relationship of bumetanide and various bumetanide derivatives in inhibiting the human cation-chloride cotransporter NKCC1A. Available at: 4

  • PMC / NIH . Design, Synthesis, In Vitro and In Vivo Characterization of Selective NKCC1 Inhibitors for the Treatment of Core Symptoms in Down Syndrome. Available at: 3

  • FDA . BUMEX Brand of bumetanide TABLETS WARNING. Available at:2

  • PubChem / NIH . Furosemide Compound Summary. Available at: 1

Sources

Method

Application Notes and Protocols for Antimicrobial Studies of 4-[(Pyridin-4-yl)sulfamoyl]benzoic Acid

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive guide for the investigation of the antimicrobial properties of the novel compound 4-[(Pyridin-4-yl)sulfamoyl...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the investigation of the antimicrobial properties of the novel compound 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid (CAS No. 1016747-04-8).[1][2] As a molecule incorporating the key pharmacophores of a sulfonamide, a pyridine ring, and a benzoic acid moiety, it represents a promising candidate for new antimicrobial drug discovery. These notes offer detailed, field-proven protocols for the synthesis, characterization, and comprehensive antimicrobial evaluation of this compound. The methodologies are grounded in established standards from the Clinical and Laboratory Standards Institute (CLSI) to ensure data integrity and reproducibility. The included experimental workflows, from initial susceptibility screening to the determination of bactericidal action, are designed to provide a robust framework for researchers in microbiology and medicinal chemistry.

Introduction and Scientific Background

The escalating crisis of antimicrobial resistance necessitates the urgent development of new chemical entities with novel mechanisms of action or improved efficacy against resistant pathogens. Sulfonamides were among the first classes of synthetic antibiotics and continue to be a cornerstone of antimicrobial research.[3] Their primary mechanism of action involves the competitive inhibition of dihydropteroate synthase (DHPS), an essential enzyme in the bacterial folic acid synthesis pathway.[3] By mimicking the natural substrate, para-aminobenzoic acid (PABA), sulfonamides disrupt the production of tetrahydrofolate, a vital precursor for nucleotide and amino acid synthesis, ultimately leading to bacteriostasis.

The compound 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid integrates this classic sulfonamide core with a pyridine ring, a heterocyclic motif present in numerous antimicrobial and pharmacologically active compounds, and a benzoic acid group, which can influence solubility and cell permeability. This unique combination of functional groups suggests a strong potential for antimicrobial activity, warranting a thorough investigation. These application notes provide the necessary protocols to systematically evaluate this potential.

Physicochemical Properties and Synthesis

A thorough understanding of the compound's properties is critical for its application in biological assays.

Chemical Structure:

  • IUPAC Name: 4-[(pyridin-4-yl)sulfamoyl]benzoic acid

  • Molecular Formula: C₁₂H₁₀N₂O₄S[1]

  • Molecular Weight: 278.28 g/mol [1]

  • CAS Number: 1016747-04-8[1][2]

Proposed Synthesis Protocol

The following is a proposed two-step synthesis for 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid, based on established methods for the formation of sulfonyl chlorides and their subsequent reaction with amines.

Step 1: Synthesis of 4-carboxybenzenesulfonyl chloride

This initial step involves the chlorosulfonation of 4-carboxybenzoic acid (terephthalic acid).

  • Reagents and Materials:

    • 4-Carboxybenzoic acid

    • Chlorosulfonic acid

    • Thionyl chloride (optional, for purification)

    • Ice

    • Anhydrous diethyl ether

    • Round-bottom flask

    • Magnetic stirrer

    • Ice bath

    • Separatory funnel

    • Rotary evaporator

  • Procedure:

    • In a clean, dry round-bottom flask equipped with a magnetic stirrer and placed in an ice bath, carefully add an excess of chlorosulfonic acid.

    • Slowly and portion-wise, add 4-carboxybenzoic acid to the stirred chlorosulfonic acid, maintaining the temperature below 10 °C.

    • Once the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours.

    • Very carefully, pour the reaction mixture onto crushed ice to quench the excess chlorosulfonic acid. This step should be performed in a well-ventilated fume hood.

    • The resulting precipitate, 4-carboxybenzenesulfonyl chloride, is collected by vacuum filtration and washed with cold water.

    • The crude product can be further purified by dissolving in anhydrous diethyl ether, drying over anhydrous sodium sulfate, filtering, and removing the solvent under reduced pressure.

Step 2: Synthesis of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid

This step involves the coupling of the synthesized sulfonyl chloride with 4-aminopyridine.

  • Reagents and Materials:

    • 4-Carboxybenzenesulfonyl chloride (from Step 1)

    • 4-Aminopyridine

    • Pyridine (as a base and solvent)

    • Dichloromethane (DCM)

    • Hydrochloric acid (1 M)

    • Saturated sodium bicarbonate solution

    • Brine

    • Anhydrous magnesium sulfate

    • Round-bottom flask

    • Magnetic stirrer

    • Dropping funnel

  • Procedure:

    • Dissolve 4-aminopyridine in an excess of pyridine in a round-bottom flask with stirring.

    • Dissolve the 4-carboxybenzenesulfonyl chloride in a minimal amount of dichloromethane and add it to a dropping funnel.

    • Add the sulfonyl chloride solution dropwise to the 4-aminopyridine solution at room temperature.

    • Stir the reaction mixture at room temperature for 24 hours.

    • Dilute the reaction mixture with dichloromethane and wash sequentially with 1 M HCl (to remove excess pyridine), water, and brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent to yield the crude product.

    • The final product, 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid, can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Diagram: Proposed Synthesis Workflow

G cluster_0 Step 1: Sulfonyl Chloride Formation cluster_1 Step 2: Sulfonamide Coupling 4-Carboxybenzoic_acid 4-Carboxybenzoic acid Reaction1 Chlorosulfonation 4-Carboxybenzoic_acid->Reaction1 Chlorosulfonic_acid Chlorosulfonic acid Chlorosulfonic_acid->Reaction1 Quench Ice Water Quench Reaction1->Quench Product1 4-Carboxybenzenesulfonyl chloride Quench->Product1 Product1_input 4-Carboxybenzenesulfonyl chloride Product1->Product1_input Reaction2 Coupling Reaction Product1_input->Reaction2 4-Aminopyridine 4-Aminopyridine 4-Aminopyridine->Reaction2 Pyridine_DCM Pyridine/DCM Pyridine_DCM->Reaction2 Workup Aqueous Workup Reaction2->Workup Purification Recrystallization Workup->Purification Final_Product 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid Purification->Final_Product

Caption: Proposed two-step synthesis of the target compound.

Antimicrobial Susceptibility Testing Protocols

The following protocols are based on the guidelines of the Clinical and Laboratory Standards Institute (CLSI) and provide a standardized approach to evaluating the antimicrobial activity of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid.

Preparation of Stock Solution

The solubility of the test compound must be determined to prepare a stock solution for antimicrobial assays.

  • Recommended Solvent: Dimethyl sulfoxide (DMSO) is a common solvent for initial screening due to its ability to dissolve a wide range of organic compounds and its low toxicity to most microorganisms at concentrations below 1% (v/v).

  • Procedure:

    • Prepare a high-concentration stock solution (e.g., 10 mg/mL or 2560 µg/mL) of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid in 100% DMSO.

    • Ensure complete dissolution, using gentle warming or sonication if necessary.

    • Sterilize the stock solution by filtering through a 0.22 µm syringe filter into a sterile container.

    • Store the stock solution at -20 °C in small aliquots to avoid repeated freeze-thaw cycles.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. This protocol is adapted from CLSI document M07.[2]

  • Materials:

    • Sterile 96-well microtiter plates

    • Cation-adjusted Mueller-Hinton Broth (CAMHB)

    • Bacterial inoculum standardized to 0.5 McFarland

    • Test compound stock solution

    • Positive control antibiotic (e.g., ciprofloxacin, gentamicin)

    • Multichannel pipette

  • Procedure:

    • Dispense 50 µL of sterile CAMHB into wells 2 through 12 of a 96-well plate.

    • Add 100 µL of the test compound stock solution (appropriately diluted from the main stock to achieve the highest desired final concentration in well 1) to well 1.

    • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, and continuing this process down to well 10. Discard 50 µL from well 10. This will result in a range of concentrations (e.g., 128 µg/mL to 0.25 µg/mL).

    • Well 11 will serve as the growth control (no compound), and well 12 will be the sterility control (broth only).

    • Prepare a bacterial inoculum suspension in sterile saline equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

    • Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

    • Inoculate wells 1 through 11 with 50 µL of the diluted bacterial suspension. The final volume in each well will be 100 µL.

    • Incubate the plate at 35-37 °C for 18-24 hours in ambient air.

    • After incubation, determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill ≥99.9% of the initial bacterial inoculum.

  • Procedure:

    • Following the MIC determination, select the wells showing no visible growth (the MIC well and all wells with higher concentrations).

    • From each of these clear wells, plate a 10 µL aliquot onto a sterile Mueller-Hinton Agar (MHA) plate.

    • Also, plate a 10 µL aliquot from the growth control well (well 11) to confirm the initial inoculum viability.

    • Incubate the MHA plates at 35-37 °C for 18-24 hours.

    • After incubation, count the number of colonies on each plate. The MBC is the lowest concentration that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.[1][3]

Diagram: MIC and MBC Determination Workflow

G cluster_mic MIC Determination cluster_mbc MBC Determination Prep_Plate Prepare 96-well plate with serial dilutions of compound Inoculate Inoculate with standardized bacterial suspension Prep_Plate->Inoculate Incubate_MIC Incubate 18-24h at 37°C Inoculate->Incubate_MIC Read_MIC Read MIC: Lowest concentration with no visible growth Incubate_MIC->Read_MIC Subculture Subculture from clear wells (MIC and higher) onto MHA plates Read_MIC->Subculture Proceed with clear wells Incubate_MBC Incubate 18-24h at 37°C Subculture->Incubate_MBC Count_CFU Count colonies (CFU) Incubate_MBC->Count_CFU Read_MBC Determine MBC: Lowest concentration with ≥99.9% killing Count_CFU->Read_MBC

Caption: Workflow for determining MIC and MBC values.

Disk Diffusion Assay

This method provides a qualitative assessment of antimicrobial activity. This protocol is based on CLSI document M02.

  • Materials:

    • Mueller-Hinton Agar (MHA) plates

    • Sterile blank paper disks (6 mm diameter)

    • Bacterial inoculum standardized to 0.5 McFarland

    • Sterile cotton swabs

    • Test compound solution (at a known concentration)

  • Procedure:

    • Prepare a bacterial lawn by evenly streaking a standardized inoculum across the entire surface of an MHA plate with a sterile cotton swab.

    • Allow the plate to dry for 3-5 minutes.

    • Impregnate sterile blank paper disks with a known amount of the 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid solution (e.g., 10 µL of a 3 mg/mL solution to get a 30 µg disk).

    • Aseptically place the impregnated disks onto the surface of the inoculated MHA plate.

    • Gently press the disks to ensure complete contact with the agar.

    • Incubate the plates at 35-37 °C for 18-24 hours.

    • Measure the diameter of the zone of inhibition (in mm) around each disk. The size of the zone correlates with the susceptibility of the microorganism to the compound.

Data Presentation and Interpretation

Table 1: Example Data Summary for Antimicrobial Activity

MicroorganismStrain IDMIC (µg/mL)MBC (µg/mL)MBC/MIC RatioDisk Diffusion Zone (mm) (30 µ g/disk )
Staphylococcus aureusATCC 29213
Escherichia coliATCC 25922
Pseudomonas aeruginosaATCC 27853
Candida albicansATCC 90028
(Other test organisms)

Interpretation of MBC/MIC Ratio:

  • ≤ 4: The compound is generally considered bactericidal.

  • > 4: The compound is generally considered bacteriostatic.

Proposed Mechanism of Action

Based on its chemical structure, the primary hypothesized mechanism of action for 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid is the inhibition of folic acid synthesis.

Diagram: Hypothesized Mechanism of Action

G PABA p-Aminobenzoic Acid (PABA) (Natural Substrate) DHPS Dihydropteroate Synthase (DHPS) PABA->DHPS Binds to Folic_Acid_Pathway Folic Acid Synthesis DHPS->Folic_Acid_Pathway Nucleotide_Synthesis Nucleotide & Amino Acid Synthesis Folic_Acid_Pathway->Nucleotide_Synthesis Bacterial_Growth Bacterial Growth Nucleotide_Synthesis->Bacterial_Growth Test_Compound 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid (Competitive Inhibitor) Test_Compound->DHPS Inhibits

Caption: Inhibition of the folic acid pathway by the test compound.

Safety and Handling

While specific toxicity data for 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid are not available, related sulfonamide and benzoic acid derivatives may cause skin and eye irritation.[4] Therefore, appropriate safety precautions should be taken.

  • Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-resistant gloves when handling the compound.

  • Handling: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust. Avoid contact with skin, eyes, and clothing.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

  • Disposal: Dispose of waste in accordance with local, state, and federal regulations.

References

  • Molport. 4-[(pyridin-4-yl)sulfamoyl]benzoic acid. Molport-004-323-969. Available from: [Link]

  • NextSDS. 4-[(pyridin-4-yl)sulfamoyl]benzoic acid — Chemical Substance Information. Available from: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Purification challenges of acidic organic compounds like 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid

Technical Support Center: Overcoming Purification Bottlenecks for Zwitterionic Sulfonamides Welcome to the Advanced Applications Support Center. Purifying highly polar, amphoteric organic compounds—specifically complex a...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Overcoming Purification Bottlenecks for Zwitterionic Sulfonamides

Welcome to the Advanced Applications Support Center. Purifying highly polar, amphoteric organic compounds—specifically complex architectures like 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid—presents a unique set of chromatographic and isolation challenges. Because this molecule features a basic pyridine ring, a weakly acidic sulfonamide, and a strongly acidic carboxylic acid, it exists as a zwitterion across a broad pH range.

This guide provides field-tested troubleshooting strategies, mechanistic explanations, and self-validating protocols to help you successfully isolate these complex targets.

Diagnostic Purification Workflow

ZwitterionPurification A Crude Aqueous Mixture 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid B Determine Isoelectric Point (pI) Calculate or Titrate A->B C Adjust pH to ~4.7 (Net Charge = 0) B->C D Isoelectric Precipitation C->D E Purity > 95%? D->E F Vacuum Filtration & Lyophilization E->F Yes G Mixed-Mode RP-HPLC (Cation-Exchange/C18) E->G No I Pure Zwitterionic Target F->I H Mobile Phase: pH 2.0 - 2.5 (0.1% TFA or Formic Acid) G->H H->I

Decision tree for the isolation and purification of zwitterionic sulfonamide derivatives.

Frequently Asked Questions & Troubleshooting

Q1: Why does my compound irreversibly streak on normal-phase silica gel? Causality: Bare silica gel contains acidic silanol groups. In a molecule like 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid, the basic pyridine nitrogen (pKa ~5.2) binds strongly to the silica via ionic interactions. Simultaneously, the carboxylic acid (pKa ~4.2) and sulfonamide (pKa ~8.5) engage in multi-point hydrogen bonding. Standard eluents (e.g., Hexane/Ethyl Acetate) lack the dielectric constant to disrupt these bonds, leading to severe peak tailing and irreversible adsorption. Action: Abandon normal-phase silica. Transition to reversed-phase high-performance liquid chromatography (RP-HPLC) or mixed-mode chromatography[1].

Q2: I cannot extract my product from the aqueous reaction mixture using Liquid-Liquid Extraction (LLE). Why? Causality: Sulfonamides are amphoteric compounds that can both accept and donate protons depending on the environment[2]. At low pH (< 4.0), the pyridine is protonated (cationic). At high pH (> 6.0), the carboxylic acid and sulfonamide are deprotonated (anionic). In both states, the molecule is highly water-soluble and will not partition into organic solvents like Dichloromethane or Ethyl Acetate. Action: You must exploit the molecule's isoelectric point (pI). For this specific conjugate, the pI lies exactly between the pKa of the carboxylic acid and the pyridine (roughly pH 4.7). At this exact pH, the net charge is zero, the hydration sphere collapses, and the compound will precipitate out of the aqueous phase.

Q3: My compound elutes in the void volume ( t0​ ) during RP-HPLC. How do I increase retention? Causality: Standard C18 columns rely on hydrophobic partitioning, but zwitterions are highly polar. If the mobile phase pH is neutral, the compound is fully ionized and highly hydrophilic. Action: Lower the mobile phase pH to ~2.0 using Trifluoroacetic acid (TFA) or Formic Acid. This suppresses the ionization of the carboxylic acid, forcing the molecule to behave as a slightly hydrophobic amine, which increases retention on the stationary phase[3]. For optimal results, utilize a mixed-mode column that combines hydrophobic and cation-exchange mechanisms[1].

Quantitative Method Selection Matrix

To optimize your chromatographic approach, compare the following stationary phases and buffer systems based on the ionization state of your target:

Column TypePrimary MechanismRecommended Mobile Phase AdditiveTarget pHRetention Causality
Standard C18 Hydrophobic Partitioning0.1% Trifluoroacetic Acid (TFA)~2.0Suppresses COOH ionization; relies entirely on the residual hydrophobicity of the aromatic rings.
Mixed-Mode (C18 + SCX) Hydrophobic + Cation ExchangeAmmonium Formate / Formic Acid~3.0Retains the protonated pyridine via ion-exchange; retains the aromatic core via C18 interactions.
HILIC Hydrophilic PartitioningAmmonium Acetate~5.5Retains the fully zwitterionic (charged) species via polar interactions with the aqueous layer on the stationary phase.
Strong Anion Exchange (SAX) Anion ExchangeAmmonium Bicarbonate~8.5Deprotonates both the COOH and Sulfonamide; retains the molecule via strong anionic interactions.

Validated Experimental Protocols

Protocol 1: Isoelectric Precipitation (Primary Isolation)

This protocol is designed to isolate the crude product directly from an aqueous reaction mixture without the use of organic solvent extraction.

  • Solubilization: Dissolve the crude reaction mixture in a minimal volume of 1M NaOH (aqueous) to ensure complete deprotonation of the carboxylic acid and sulfonamide.

    • Validation Check: The solution must be completely clear. Any undissolved particulates are non-acidic impurities and must be removed via vacuum filtration before proceeding.

  • Titration: Equip the reaction flask with a calibrated pH meter. Slowly add 1M HCl dropwise under vigorous magnetic stirring.

  • Precipitation: As the pH approaches the calculated pI (pH 4.5 – 5.0), the solution will become turbid as the zwitterion forms. Continue adding HCl until maximum turbidity is reached (target pH ~4.7).

    • Self-Validation System: To confirm complete precipitation, extract a 1 mL aliquot of the supernatant. Divide it into two vials. Adjust one vial by +0.5 pH units and the other by -0.5 pH units. If neither vial yields further cloudiness, the optimal pI has been successfully reached.

  • Isolation: Stir the suspension at 4°C for 2 hours to mature the crystal lattice. Isolate the solid via vacuum filtration, wash with ice-cold deionized water to remove residual inorganic salts, and lyophilize to dryness.

Protocol 2: Mixed-Mode RP-HPLC Purification (Polishing)

Use this protocol if the precipitated product from Protocol 1 requires further polishing to achieve >99% purity.

  • Column Preparation: Equip the HPLC system with a core-shell mixed-mode reversed-phase cation-exchange column (e.g., Coresep 100, 250 x 4.6 mm, 5 µm)[1].

  • Mobile Phase Formulation:

    • Mobile Phase A: HPLC-grade Water containing 0.1% TFA (pH ~2.0).

    • Mobile Phase B: HPLC-grade Acetonitrile containing 0.1% TFA.

  • Sample Preparation: Dissolve the lyophilized solid in a 50:50 mixture of Mobile Phase A and B. Sonicate for 5 minutes.

  • Gradient Elution: Execute a linear gradient from 5% B to 60% B over 20 minutes at a flow rate of 1.0 mL/min. Monitor UV absorbance at 254 nm.

    • Self-Validation System: Inject a blank (50:50 A/B) immediately after the sample run. If ghost peaks appear at the target retention time, the zwitterion is exhibiting secondary, irreversible ionic interactions with the column hardware. To resolve this, increase the ionic strength of the buffer by switching to 50 mM Ammonium Formate (pH 3.0) to disrupt residual binding.

References

  • Title: HPLC Separation of Three Isomers of Pyridinecarboxylic Acid on Coresep 100 Mixed-Mode Column Source: HELIX Chromatography URL: [Link]

  • Title: HPLC method dev strategies for Zwitterions Source: Chromatography Forum URL: [Link]

  • Title: The determination of 11 sulfonamide antibiotics in water and foods by developing a N-rich magnetic covalent organic framework combined with ultra-high performance liquid chromatography-tandem mass spectrometry Source: National Institutes of Health (PMC) URL: [Link]

Sources

Optimization

Technical Support Center: Amide Coupling of Pyridines and Sulfamoylbenzoic Acids

Welcome to the Advanced Synthesis Support Center. Coupling aminopyridines with sulfamoylbenzoic acids presents a unique dual-challenge in drug development: the poor nucleophilicity of the pyridine amine and the competing...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Synthesis Support Center. Coupling aminopyridines with sulfamoylbenzoic acids presents a unique dual-challenge in drug development: the poor nucleophilicity of the pyridine amine and the competing reactivity of the primary sulfonamide. This guide provides field-proven, mechanistically grounded solutions to optimize your reaction conditions.

Diagnostic Decision Tree

Before beginning your synthesis, use the workflow below to select the optimal activation strategy based on the electronic and structural properties of your substrates.

DecisionTree Start Assess Substrates Q1 Is the amine a 2-aminopyridine? Start->Q1 Q2 Is the sulfonamide protected? Q1->Q2 Yes EDC Use EDC/HOAt or HATU + DIPEA/DMF Q1->EDC No (e.g., 4-aminopyridine) T3P Use T3P (50% in EtOAc) + Pyridine/EtOAc Q2->T3P No (Free -SO2NH2) AcidCl Convert to Acid Chloride (Requires Protection) Q2->AcidCl Yes (e.g., N-tert-butyl)

Caption: Strategy selection for coupling aminopyridines and sulfamoylbenzoic acids.

Troubleshooting & FAQs

Q: Why is my 2-aminopyridine failing to couple with 4-sulfamoylbenzoic acid using standard EDC/HOBt? A: The failure stems from the inherent electronic properties of 2-aminopyridines. The exocyclic amine's lone pair is heavily delocalized into the electron-withdrawing pyridine ring, severely dampening its nucleophilicity 1[1]. Furthermore, 2-aminopyridines exist in equilibrium with their tautomeric imine forms. While standard carbodiimides like EDC successfully form the active ester, the weakly nucleophilic amine fails to attack the carbonyl carbon before the intermediate hydrolyzes or undergoes an N-acylurea rearrangement. To overcome this, we recommend switching to Propylphosphonic Anhydride (T3P). T3P generates a highly reactive mixed anhydride intermediate that excels at driving amide bond formation with electronically deactivated amines2[2].

Q: How do I prevent the primary sulfonamide (-SO₂NH₂) from reacting or forming side products? A: The primary sulfonamide is a weak nucleophile, but under aggressive activation conditions (e.g., conversion to an acid chloride using SOCl₂), it can compete with the aminopyridine, leading to self-condensation or sulfonyl amidine formation 3[3]. T3P offers superior chemoselectivity. It activates the carboxylic acid preferentially, leaving the sulfonamide intact. This eliminates the need for cumbersome protecting groups (like tert-butyl) on the sulfamoyl moiety 4[4].

Q: My reaction stalled at 50% conversion. How can I drive it to completion? A: Stalled T3P couplings typically result from a pKa mismatch between the base and the intermediate transition state, or from trace moisture consuming the reagent. While DIPEA is a common choice, its steric bulk can hinder the deprotonation required during the nucleophilic attack of the mixed anhydride. Switching to a less hindered, non-nucleophilic base like N-methylmorpholine (NMM) or using Pyridine (which acts as both a base and a nucleophilic catalyst) significantly improves conversion rates 4[4]. Ensure your solvents are strictly anhydrous.

Q: How do I remove the coupling byproducts without chromatography? A: One of the greatest operational advantages of T3P is its byproduct profile. Unlike carbodiimides that generate insoluble ureas, T3P reacts to form a highly water-soluble triphosphonic acid5[5]. A simple biphasic workup using saturated aqueous NaHCO₃ ensures the byproduct is fully deprotonated and partitioned into the aqueous layer.

Reagent Efficacy & Chemoselectivity Data

The table below summarizes the quantitative and qualitative performance of various coupling reagents specifically for the Aminopyridine + Free Sulfamoylbenzoic Acid transformation.

Coupling ReagentActivation IntermediateEfficacy with 2-AminopyridinesChemoselectivity (Free -SO₂NH₂)Byproduct Removal
EDC / HOBt OBt Active EsterPoor (<20% conversion)GoodAqueous wash (often incomplete)
HATU / DIPEA OAt Active EsterModerate (~50% conversion)Moderate (Risk of side reactions)Chromatography required
SOCl₂ (Acid Cl) Acid ChlorideExcellent (>95% conversion)Poor (Requires protection)Evaporation / Aqueous wash
T3P / Pyridine Mixed AnhydrideExcellent (>90% conversion) Excellent (No protection needed) Simple aqueous wash

Standard Operating Procedure: T3P-Mediated Coupling

This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation checkpoint is met.

Materials:

  • Sulfamoylbenzoic acid (1.0 equiv)

  • Aminopyridine (1.1 equiv)

  • T3P (50% w/w solution in EtOAc) (1.5 equiv)

  • Pyridine or N-methylmorpholine (NMM) (3.0 equiv)

  • Anhydrous Ethyl Acetate (EtOAc) or DMF (0.2 M)

Step-by-Step Methodology:

  • Preparation & Dissolution: Charge a flame-dried round-bottom flask with the sulfamoylbenzoic acid (1.0 equiv) and aminopyridine (1.1 equiv). Add anhydrous EtOAc to achieve a 0.2 M concentration.

    • Validation Checkpoint: Ensure the mixture is stirring smoothly. If substrates are highly insoluble in EtOAc, substitute with anhydrous DMF. A heterogeneous mixture will lead to inconsistent activation kinetics.

  • Base Addition: Add Pyridine or NMM (3.0 equiv) in one portion at room temperature. Stir for 10 minutes.

  • Activation & Coupling: Cool the reaction mixture to 0 °C using an ice bath. Add the T3P solution (1.5 equiv) dropwise over 10 minutes to control any thermal runaway.

    • Validation Checkpoint (30 mins): Quench a 5 µL aliquot in methanol and analyze via LC-MS. You should observe the methyl ester of the sulfamoylbenzoic acid, confirming the mixed anhydride was successfully formed and is reactive.

  • Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours.

    • Validation Checkpoint: Monitor via TLC (10% MeOH in DCM). The aminopyridine spot (typically strongly UV active at 254 nm) should be completely consumed.

  • Quench & Workup: Dilute the reaction mixture with additional EtOAc (double the reaction volume). Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x).

    • Validation Checkpoint: Test the pH of the aqueous NaHCO₃ wash. It must remain >8. This ensures the triphosphonic acid byproduct remains fully deprotonated and partitions entirely into the aqueous layer.

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure sulfamoylbenzamide.

Reaction Pathway & Activation Logic

Understanding the mechanistic flow of T3P activation helps in diagnosing unexpected reaction behaviors.

Mechanism Acid Sulfamoylbenzoic Acid + Pyridine Intermediate Mixed Anhydride Intermediate Acid->Intermediate T3P T3P Reagent T3P->Intermediate Activation Product Sulfamoylbenzamide Product Intermediate->Product Nucleophilic Attack Byproduct Triphosphonic Acid (Water Soluble) Intermediate->Byproduct Leaving Group Amine Aminopyridine Amine->Product

Caption: Mechanistic pathway of T3P-mediated carboxylic acid activation and amide bond formation.

References

  • ResearchGate - Propylphosphonic anhydride (T3P®): An expedient reagent for organic synthesis. Available at:[Link]

  • ACS Publications - Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. Available at: [Link]

  • CORE - Propanephosphonic Acid Anhydride (T3P®) - A Benign Reagent for Diverse Applications Inclusive of Large-Scale Synthesis. Available at:[Link]

  • NIH PMC - A sustainable, efficient, and potentially cost-effective approach to the antimalarial drug candidate MMV688533. Available at: [Link]

  • ACS Publications - DAST Enabled Synthesis of Fluorinated Amides and Fatty Acid Amides Including Drugs under Ambient Conditions. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Solubility of 4-[(Pyridin-4-yl)sulfamoyl]benzoic Acid in Biological Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals facing solubility challenges with 4-[(Pyridin-4-yl)su...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals facing solubility challenges with 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid . Poor aqueous solubility is a critical bottleneck that routinely causes underestimated biological activity, reduced high-throughput screening (HTS) hit rates, and highly variable assay data[1].

This guide provides a mechanistic understanding of the compound's behavior, self-validating protocols, and targeted troubleshooting steps to ensure stable solubilization in your bioassays.

Part 1: Diagnostic Workflow

Before adjusting your assay parameters, follow this diagnostic logic tree to isolate the root cause of the precipitation.

Pathway Start Precipitation in Assay CheckDMSO Check DMSO Stock Start->CheckDMSO Sonicate Sonicate/Warm Stock CheckDMSO->Sonicate Turbid CheckpH Verify Buffer pH CheckDMSO->CheckpH Clear Sonicate->CheckpH AdjustpH Adjust to pH 7.4-8.0 CheckpH->AdjustpH pH < 7.0 CheckDilution Optimize Dilution CheckpH->CheckDilution pH ≥ 7.4 AdjustpH->CheckDilution AddSurfactant Add Tween-20 / Glycerol CheckDilution->AddSurfactant Still Precipitates Success Soluble in Bioassay CheckDilution->Success Clear AddSurfactant->Success

Diagnostic workflow for resolving sulfonamide precipitation in biological assays.

Part 2: Core Troubleshooting Guide (Q&A)

Q1: Why does 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid precipitate immediately when diluted from DMSO into my aqueous assay buffer? A1: The precipitation is driven by a combination of "solvent shock" and the molecule's specific ionizability profile. The compound's structure features a rigid aromatic framework, a carboxylic acid, a sulfonamide linkage, and a pyridine ring. The solubility of such molecules depends heavily on solution conditions like pH, which dictates hydrogen bonding and crystal lattice energy[2]. In 100% DMSO, the amphipathic nature and high dielectric constant of the solvent disrupt intermolecular hydrogen bonds, keeping the compound fully solubilized[2]. However, upon rapid dilution into an aqueous buffer, the local concentration of the compound briefly exceeds its aqueous solubility limit before it can fully interact with the buffer. Furthermore, if the buffer pH is near the molecule's isoelectric point, it forms a zwitterion (protonated pyridine, deprotonated carboxylic acid), which maximizes intermolecular ionic interactions and triggers rapid aggregation.

Q2: How do I optimize the buffer to prevent precipitation without exceeding the 1% DMSO limit? A2: You must leverage the compound's ionizable groups. The nature of the heterocyclic ring attached to the sulfonyl group is critical; the electron-withdrawing pyridine ring lowers the pKa of the sulfonamide proton[3].

  • Strict pH Control: Maintain the assay buffer at pH 7.4–8.0. At this pH, both the carboxylic acid and the sulfonamide nitrogen are deprotonated, yielding a highly water-soluble dianion.

  • Serial Dilution in DMSO: Perform all serial dilutions in 100% DMSO first. Only dilute into the aqueous assay medium at the final step to ensure the final DMSO concentration remains below 0.5%–1.0%, minimizing cellular toxicity and assay interference[4].

  • Surfactant Integration: If precipitation persists, add 0.01%–0.05% Tween-20 to the aqueous buffer before introducing the DMSO stock to provide micellar encapsulation.

Q3: Does the pyridine ring make this compound harder to work with than standard sulfonamides? A3: Yes. Standard antibacterial sulfonamides often feature a simple p-aminophenyl group[3]. In contrast, the basic pyridine nitrogen in your compound introduces a positive charge at slightly acidic pH levels. This dual nature (acidic COOH/SO₂NH and basic pyridine) makes the compound exceptionally sensitive to minor pH fluctuations, necessitating high buffer capacity (e.g., 50 mM HEPES or Tris) during assay setup to prevent localized pH drops when the compound is introduced.

Part 3: Quantitative Data & Solubility Profiles

To assist in assay design, the following table summarizes the expected solubility behavior of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid under various solvent conditions.

Solvent / Buffer ConditionEstimated SolubilityMechanism of SolubilizationAssay Suitability
100% DMSO > 50 mMDisruption of H-bonds, high dielectric constant[2]Master stock preparation only
Aqueous Buffer (pH 5.0 - 6.0) < 10 µMZwitterion formation, high crystal lattice energyUnsuitable (High precipitation risk)
Aqueous Buffer (pH 7.4 - 8.0) ~ 100 - 500 µMDeprotonation of COOH and SO₂NH groupsIdeal for standard bioassays
Buffer (pH 7.4) + 0.05% Tween-20 > 1 mMMicellar encapsulation + ionizationHigh-concentration screening
Part 4: Self-Validating Experimental Protocols

To ensure reproducibility, utilize these self-validating protocols. Every step includes a built-in verification check to guarantee the integrity of your assay.

Protocol 1: Preparation of a 10 mM Master Stock in DMSO

Causality: Low solubility compounds must be fully solubilized before any dilution occurs to prevent seeding crystal growth[1].

  • Weighing: Accurately weigh the required mass of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid into a sterile microcentrifuge tube.

  • Dissolution: Add sterile, anhydrous DMSO to achieve exactly a 10 mM concentration.

  • Sonication: Sonicate the mixture in a water bath at room temperature for 5–10 minutes.

    • Validation Step: Hold the tube against a strong light source. Vigilance is needed to prevent the solution from becoming turbid; any cloudiness indicates solubility limits have been reached or dissolution is incomplete[5].

  • Storage: Aliquot into single-use tubes and store at -20°C or -80°C to maintain integrity and avoid repeated freeze-thaw cycles[4].

Protocol 2: Stepwise Aqueous Dilution for Biological Assays

Causality: Direct dilution of a high-concentration DMSO stock into an aqueous buffer causes localized "solvent shock." Serial dilution in DMSO mitigates this[4].

  • Serial Dilution: Create your desired concentration gradient (e.g., 10 mM, 1 mM, 0.1 mM) entirely in 100% DMSO[4].

  • Buffer Preparation: Pre-warm the aqueous assay buffer (pH 7.4, 50 mM capacity) to 37°C to increase thermodynamic solubility.

  • Integration: Add 1 µL of the respective DMSO stock to 99 µL of the pre-warmed buffer while vortexing gently. This yields a safe 1% DMSO final concentration.

    • Validation Step: Measure the absorbance of the final solution at 600 nm in a spectrophotometer. An absorbance > 0.05 compared to a vehicle control (buffer + 1% DMSO) indicates light scattering from invisible micro-precipitates. If detected, discard and optimize the buffer.

Part 5: Frequently Asked Questions (FAQs)

Q: Can I use DMF or Methanol instead of DMSO to improve solubility? A: While DMF and methanol can dissolve lipophilic compounds, they are generally not recommended as primary vehicles for biological assays. DMSO and PEG3350 are typically the most suitable solvents for maintaining protein stability and ligand-binding integrity[6]. Methanol and DMF carry higher risks of denaturing your target proteins or inducing cytotoxicity.

Q: My biological target requires an assay pH of 6.0. What are my options? A: At pH 6.0, the compound will likely precipitate due to zwitterion formation. You must employ co-solvents to artificially support solubility. Consider adding 5-10% glycerol to your buffer. Glycerol acts as an excellent solubilizer and cryoprotectant without denaturing most target proteins[6]. Alternatively, you can utilize 2-hydroxypropyl-β-cyclodextrin to encapsulate the hydrophobic core of the molecule.

References
  • [1] Title: Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed | Source: nih.gov | URL: 1

  • [4] Title: Protocol for Dissolving Compounds in DMSO for Biological Assays - Benchchem | Source: benchchem.com | URL: 4

  • [6] Title: Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC | Source: nih.gov | URL: 6

  • [3] Title: Technical Support Center: Enhancing the Biological Activity of Sulfonamide Derivatives - Benchchem | Source: benchchem.com | URL: 3

  • [5] Title: Optimizing Peptide Solubility in Cell Culture: A Guide to Safe and Effective DMSO Use | Source: lifetein.com | URL: 5

  • [2] Title: A Rational Insight into the Effect of Dimethyl Sulfoxide on TNF-α Activity - MDPI | Source: mdpi.com | URL: 2

Sources

Optimization

Improving the metabolic stability of pyridine-containing small molecules

Welcome to the DMPK & Medicinal Chemistry Technical Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide to help you navigate one of the most notorious challenges in early drug d...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the DMPK & Medicinal Chemistry Technical Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide to help you navigate one of the most notorious challenges in early drug discovery: the metabolic instability of pyridine-containing small molecules.

Pyridines are "privileged scaffolds" due to their favorable physicochemical properties and ability to form key hydrogen bonds with biological targets. However, their unique electronic structure makes them highly susceptible to multiple, often competing, metabolic pathways.

Below, you will find a mechanistic breakdown of pyridine liabilities, a targeted Q&A troubleshooting guide, self-validating experimental protocols, and quantitative benchmarks to guide your lead optimization campaigns.

I. The Mechanistic Landscape of Pyridine Metabolism

To fix a metabolic liability, you must first understand the enzymatic causality. Pyridines are targeted by three primary enzyme classes, each governed by different electronic and steric rules:

G Pyridine Pyridine-Containing Small Molecule CYP Cytochrome P450 (Microsomes) Pyridine->CYP High e- density FMO Flavin-containing Monooxygenase (Microsomes) Pyridine->FMO Nucleophilic N AO Aldehyde Oxidase (Cytosol) Pyridine->AO Low e- density C_Ox C-Oxidation (Hydroxylation) CYP->C_Ox N_Ox N-Oxidation (Pyridine N-oxide) CYP->N_Ox FMO->N_Ox AO_Ox C2/C6 Oxidation (Lactam Formation) AO->AO_Ox

Enzymatic pathways of pyridine metabolism by CYP450, FMO, and Aldehyde Oxidase (AO).

II. Troubleshooting Guide & FAQs

Q1: My pyridine-containing lead compound has high intrinsic clearance in vivo, but it is completely stable in Human Liver Microsomes (HLM). What is happening? A1: You are likely observing Aldehyde Oxidase (AO) mediated metabolism. Microsomal assays only contain membrane-bound enzymes (like CYPs and FMOs)[1]. AO is a molybdo-flavoenzyme located entirely in the cytosolic fraction of the cell[2]. Because pyridines are somewhat electron-deficient, they are susceptible to nucleophilic attack by the molybdenum cofactor of AO, typically at the carbon adjacent to the nitrogen (C2 or C6 position)[3].

  • The Fix: Run a Human Liver Cytosol (HLC) assay to confirm. To engineer out the liability, add steric bulk (e.g., a methyl, CF3, or halogen group) directly at the C2/C6 position to block the nucleophilic attack, or add electron-donating groups (EDGs) to the ring to decrease its susceptibility to AO[4].

Q2: My compound is rapidly degraded in HLM, and LC-MS shows a +16 Da mass shift. How do I differentiate between C-oxidation and N-oxidation, and how do I fix it? A2: A +16 Da shift indicates oxygen addition. Cytochrome P450s (CYPs) typically cause electrophilic C-oxidation (hydroxylation) or N-oxidation, while Flavin-containing monooxygenases (FMOs) exclusively cause N-oxidation at the nucleophilic nitrogen[5].

  • The Diagnosis: You must differentiate the enzymes because the chemical fixes are different. FMOs are highly heat-labile. Pre-incubating your microsomes at 45°C for 5 minutes will completely denature FMOs while leaving CYPs intact[5].

  • The Fix: If the liability is CYP-mediated C-oxidation , incorporate electron-withdrawing groups (EWGs) like fluorine to pull electron density away from the ring, or use deuterium at the metabolic "soft spot" to leverage the kinetic isotope effect[1]. If the liability is FMO-mediated N-oxidation , add steric hindrance ortho to the nitrogen or reduce the basicity (pKa) of the pyridine nitrogen using adjacent EWGs.

Q3: I replaced my pyridine ring with a pyrimidine to reduce CYP-mediated oxidation. CYP clearance dropped, but now my in vivo clearance is even worse! Why? A3: You successfully engineered out a CYP liability but inadvertently engineered in an AO liability. Pyrimidines have two nitrogen atoms, making the ring significantly more electron-deficient than a pyridine. While CYPs prefer electron-rich substrates, AO aggressively targets highly electron-deficient aza-aromatics[2].

  • The Fix: When utilizing bioisosteric replacement, you must balance the electronic demands. If pyrimidine is too electron-deficient, try a different bioisostere such as an oxadiazole, a triazole, or a sterically shielded bicyclic system (e.g., a substituted imidazo[1,2-a]pyrimidine where the reactive site is blocked)[4].

Workflow Start High In Vivo Clearance Detected Assay Run Subcellular Fraction Assays Start->Assay HLM Unstable in HLM (Microsomes) Assay->HLM HLC Unstable in HLC (Cytosol) Assay->HLC CYP_FMO CYP or FMO Liability HLM->CYP_FMO AO_Liab Aldehyde Oxidase Liability HLC->AO_Liab Fix_CYP Add EWG, Fluorinate, or Steric Shielding CYP_FMO->Fix_CYP Fix_AO Block C2/C6, Add EDG, or Change Bioisostere AO_Liab->Fix_AO

Decision tree for diagnosing and resolving pyridine metabolic liabilities in early drug discovery.

III. Quantitative Benchmarks: Impact of Structural Modifications

When optimizing pyridine stability, track your progress using Intrinsic Clearance ( CLint​ ) and Half-life ( t1/2​ ). Below is a summary of how specific structural modifications typically impact metabolic stability based on historical drug discovery data.

Scaffold LiabilityStructural Modification StrategyTarget Enzyme MitigatedPre-Mod CLint​ (µL/min/mg)Post-Mod CLint​ (µL/min/mg)Fold Improvement
Unsubstituted PyridineAddition of ortho-Methyl (Steric Shielding)CYP450 / FMO145.042.5~3.4x
Electron-Rich PyridineFluorination (EWG addition)CYP450210.018.0~11.6x
Pyridine C2-OxidationDeuteration at C2 (Kinetic Isotope Effect)CYP45085.035.0~2.4x
Pyrimidine (Bioisostere)Addition of C4-Amino group (EDG addition)Aldehyde Oxidase320.0< 10.0>30x
Imidazo[1,2-a]pyrimidineC5-Cyano substitution (Steric/Electronic block)Aldehyde Oxidase280.015.5~18x

IV. Self-Validating Experimental Protocols

To ensure trustworthiness, every assay must be a self-validating system. A protocol is only valid if its positive and negative controls behave as expected.

Protocol A: Differentiating CYP vs. FMO Metabolism (Microsomal Stability)

Causality: FMOs are structurally unstable at elevated temperatures without their NADPH cofactor, whereas CYPs are highly robust. Heat pretreatment allows for the precise deconvolution of N-oxidation pathways[5].

Step-by-Step Methodology:

  • Preparation: Prepare Human Liver Microsomes (HLM) at a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2.

  • Heat Inactivation (The Differentiation Step): Split the HLM mixture into two aliquots: Condition A (Standard) and Condition B (Heat-Treated). Incubate Condition B at 45°C for exactly 5 minutes in a water bath, then immediately place on ice. Keep Condition A on ice.

  • Control Validation: Spike Condition A and Condition B with self-validating controls:

    • CYP Control: Testosterone (Should degrade in both A and B).

    • FMO Control: Benzydamine (Should degrade in A, but remain 100% stable in B).

  • Substrate Addition: Add your pyridine test compound (1 µM final concentration, <0.1% DMSO) to both conditions. Pre-incubate at 37°C for 5 minutes.

  • Reaction Initiation: Initiate reactions by adding NADPH (1 mM final concentration).

  • Quenching & Analysis: Remove aliquots at 0, 15, 30, and 60 minutes. Quench with 3 volumes of ice-cold acetonitrile containing an internal standard. Centrifuge at 4000 rpm for 15 mins. Analyze the supernatant via LC-MS/MS.

  • Interpretation: If your compound is stable in Condition B but degrades in Condition A, the liability is FMO-mediated N-oxidation.

Protocol B: Identifying Aldehyde Oxidase (AO) Liability (Cytosolic Stability)

Causality: AO requires no exogenous cofactors (unlike CYPs which require NADPH) because it utilizes an endogenous molybdenum cofactor and molecular oxygen to drive oxidation[6].

Step-by-Step Methodology:

  • Preparation: Thaw Human Liver Cytosol (HLC) on ice. Prepare a reaction mixture containing 1.0 mg/mL HLC protein in 50 mM potassium phosphate buffer (pH 7.4) with 1 mM EDTA. Note: Do NOT add NADPH.

  • Control Validation: Include Carbazeran or Phthalazine as a positive control for AO activity. Include a negative control (buffer only, no HLC) to rule out chemical instability.

  • Substrate Addition: Add your test compound to a final concentration of 1 µM.

  • Incubation: Incubate the mixture at 37°C in an open-air shaker (AO requires dissolved oxygen).

  • Quenching & Analysis: Sample at 0, 30, 60, and 120 minutes. Quench with ice-cold acetonitrile (3:1 ratio). Centrifuge and analyze via LC-MS/MS, specifically looking for +16 Da mass shifts corresponding to lactam formation (C2/C6 oxidation).

  • Interpretation: Rapid depletion of the parent compound in the presence of HLC without NADPH, alongside the degradation of the Carbazeran control, definitively confirms an AO liability.

V. References

  • Optimizing Drug Efficacy: The Role of Heterocyclic Frameworks in Enhancing Selectivity and Metabolic Stability Source: Human Journals (Future Medicinal Chemistry) URL:

  • Structure–metabolism relationships in human-AOX: Chemical insights from a large database of aza-aromatic and amide compound Source: Proceedings of the National Academy of Sciences (PNAS) URL:

  • Systematic Structure Modifications of imidazo[1,2-a]pyrimidine to Reduce Metabolism Mediated by Aldehyde Oxidase (AO) Source: National Institutes of Health (NIH) / PubMed URL:

  • Role of Flavin-containing Monooxygenase in Oxidative Metabolism of Voriconazole by Human Liver Microsomes Source: National Institutes of Health (NIH) / PMC URL:

  • General Approach To Access Aldehyde Oxidase Metabolites of Drug Molecules via N-Oxidation/Reissert–Henze-Type Reaction Source: ACS Organic Letters / NIH URL:

  • Aldehyde oxidase: Reaction mechanism and prediction of site of metabolism Source: International Molybdenum Association URL:

Sources

Troubleshooting

Section 1: Biochemical Kinome Profiling &amp; Selectivity Metrics

Welcome to the Kinase Inhibitor Profiling & Optimization Support Center . As drug development professionals, you know that achieving true target selectivity is one of the most formidable challenges in kinase inhibitor di...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Kinase Inhibitor Profiling & Optimization Support Center . As drug development professionals, you know that achieving true target selectivity is one of the most formidable challenges in kinase inhibitor discovery. Because the human kinome shares a highly conserved ATP-binding pocket across its 500+ members, off-target binding is a frequent driver of clinical toxicity and confounding experimental phenotypes.

This guide is designed to help you troubleshoot common discrepancies in kinome profiling, validate cellular target engagement, and rationally design out off-target liabilities.

Q1: We profiled our novel inhibitor using both an activity-based assay (e.g., ADP-Glo) and a binding-based assay (e.g., KINOMEscan). The biochemical IC50 and the binding Kd are drastically different. Which one is "correct"?

Answer: Both are correct, but they measure fundamentally different biophysical events.

  • Activity-based assays (like ADP-Glo or TR-FRET) measure the enzymatic consumption of ATP or the phosphorylation of a substrate. These assays are highly dependent on the ATP concentration used in the buffer. Because most kinase inhibitors are ATP-competitive, a high ATP concentration will artificially inflate your IC50 (the Cheng-Prusoff relationship).

  • Binding-based assays (like KINOMEscan) utilize immobilized ligands and measure the thermodynamic dissociation constant ( Kd​ ) in the absence of competing ATP[1].

Troubleshooting Action: If your Kd​ is in the single-digit nanomolar range but your cellular or activity-based IC50 is in the micromolar range, check your assay's ATP concentration. To predict cellular efficacy, your in vitro activity assay should ideally be run at physiological ATP concentrations (typically 1–5 mM).

Q2: We screened our compound against a 400-kinase panel. How do we quantitatively report its selectivity to regulatory bodies or in publications?

Answer: Raw Kd​ or percent-inhibition data is difficult to digest. You must synthesize this data into a standardized metric. The industry standard is the Selectivity Score ( S -score) [2], though others like the Gini coefficient or Jensen-Shannon distance (JSD) are gaining traction for complex polypharmacology[3].

Table 1: Comparison of Quantitative Selectivity Metrics

MetricCalculation MethodBest Use CaseInterpretation
Selectivity Score ( S10​ ) (Number of kinases bound at <10% of control) / (Total kinases tested)Standard reporting for early-stage screening[4].Lower score = Higher selectivity. An S10​ < 0.05 is considered highly selective.
Gini Coefficient Measures the inequality of inhibition across the kinome panel.Comparing the overall promiscuity of two different scaffolds.0 = completely promiscuous (inhibits all equally); 1 = perfectly selective (inhibits only one).
JSD Score Information-theoretic metric comparing off-target distribution against user-defined penalties.Designing rational multi-targeting inhibitor combinations[3].Higher score = Better optimization of desired on-target vs. off-target profile.

Section 2: Cellular Target Engagement & Off-Target Phenotypes

Q3: Our compound is highly selective in vitro ( S10​=0.01 ), but it shows broad, rapid cytotoxicity in our cell viability assays. How do we differentiate on-target biology from off-target toxicity?

Answer: In vitro selectivity does not guarantee cellular selectivity. Your compound may be accumulating in specific organelles, undergoing metabolic activation, or binding to non-kinase off-targets (e.g., tubulin, GPCRs). To prove that your phenotypic response is driven by your intended kinase, you must demonstrate direct target engagement inside the living cell. The gold standard for this is the Cellular Thermal Shift Assay (CETSA) [5].

CETSA relies on the biophysical principle that ligand binding thermodynamically stabilizes a protein, shifting its melting temperature ( Tm​ ) higher[6].

Standard Operating Procedure: Western Blot-Based CETSA Protocol

Follow this self-validating workflow to confirm intracellular target engagement[7].

Step 1: Cell Treatment

  • Seed cells in a 10 cm dish and grow to 70-80% confluence.

  • Treat cells with your kinase inhibitor (at 5x to 10x the biochemical IC50​ ) or a DMSO vehicle control for 1–2 hours to allow for cell penetration and equilibration.

Step 2: Thermal Challenge

  • Harvest cells, wash with PBS, and resuspend in PBS supplemented with protease inhibitors.

  • Aliquot the cell suspension equally into PCR tubes (e.g., 50 µL per tube).

  • Heat the tubes in a thermal cycler across a temperature gradient (e.g., 40°C to 70°C in 3°C increments) for exactly 3 minutes.

  • Immediately cool the tubes at room temperature for 3 minutes, then snap-freeze in liquid nitrogen.

Step 3: Lysis & Separation

  • Subject the tubes to 2-3 freeze-thaw cycles to lyse the cells.

  • Centrifuge the lysates at 20,000 × g for 20 minutes at 4°C. Causality note: Heating denatures unbound proteins, causing them to aggregate. Centrifugation pellets these aggregates, leaving only the stabilized, ligand-bound kinase in the soluble supernatant[8].

Step 4: Detection

  • Carefully extract the soluble supernatant.

  • Run the supernatants on an SDS-PAGE gel and transfer to a membrane.

  • Immunoblot with an antibody specific to your target kinase.

  • Validation: A successful on-target engagement will show a distinct rightward shift (higher temperature) in the melting curve of the inhibitor-treated samples compared to the DMSO control.

CETSA_Workflow Cells Live Cells + Inhibitor Heat Thermal Gradient (Denaturation) Cells->Heat Lysis Freeze-Thaw Lysis Heat->Lysis Spin Centrifugation (Pellet Aggregates) Lysis->Spin Detect Western Blot / AlphaScreen (Detect Soluble Kinase) Spin->Detect Supernatant only

Caption: Step-by-step workflow of the Cellular Thermal Shift Assay (CETSA) for target engagement.

Section 3: Structural Biology & Rational Design

Q4: Our lead compound hits 45 off-target kinases. How can we rationally redesign the scaffold to improve selectivity?

Answer: If your compound is a Type I inhibitor , it binds to the active (DFG-in) conformation of the kinase and directly competes with ATP[2]. Because the ATP-binding pocket is highly conserved across the kinome, Type I inhibitors are notoriously difficult to make selective.

To engineer selectivity, you must exploit less conserved regions of the kinase domain[9]:

  • Transition to a Type II Inhibitor: Type II inhibitors bind to the inactive (DFG-out) conformation. This exposes an adjacent hydrophobic pocket that is significantly less conserved than the ATP pocket, drastically reducing off-target hits[1].

  • Target the Gatekeeper Residue: The "gatekeeper" amino acid controls access to a deep hydrophobic pocket in the back of the ATP site. Kinases with small gatekeepers (like Threonine or Valine) can accommodate bulky inhibitor moieties, whereas kinases with large gatekeepers (like Phenylalanine or Methionine) will sterically clash. Adding a bulky functional group to your scaffold can instantly eliminate binding to large-gatekeeper kinases.

  • Develop Allosteric Inhibitors (Type III/IV): These bind entirely outside the ATP pocket. Because allosteric regulatory sites are evolutionarily unique to specific kinase subfamilies, these inhibitors offer the highest possible selectivity[9].

BindingModes Kinase Kinase Domain Target TypeI Type I Inhibitor Active Conformation (DFG-in) High Off-Target Risk Kinase->TypeI Highly Conserved TypeII Type II Inhibitor Inactive Conformation (DFG-out) Moderate Selectivity Kinase->TypeII Less Conserved Allosteric Allosteric Inhibitor Non-ATP Binding Site Highest Selectivity Kinase->Allosteric Unique to Subfamily

Caption: Logical relationship between kinase inhibitor binding modes and resulting selectivity profiles.

References

  • Jafari, R., et al. "The cellular thermal shift assay for evaluating drug target interactions in cells." Nature Protocols 9(9):2100-2122 (2014).[Link]

  • Davis, M. I., et al. "Comprehensive analysis of kinase inhibitor selectivity." Nature Biotechnology 29(11):1046-1051 (2011).[Link]

  • Zhang, J., et al. "Targeting cancer with small molecule kinase inhibitors." Nature Reviews Cancer 9(1):28-39 (2009).[Link]

  • Karaman, M. W., et al. "A quantitative analysis of kinase inhibitor selectivity." Nature Biotechnology 26(1):127-132 (2008).[Link]

  • Martinez Molina, D., et al. "Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA." Assay Guidance Manual (2016).[Link]

  • Elkins, J. M., et al. "Death by a thousand cuts through kinase inhibitor combinations that maximize selectivity." eLife (2023).[Link]

  • IntechOpen. "Protein Kinase Inhibitors - Selectivity or Toxicity?" (2021).[Link]

Sources

Optimization

Technical Support Center: Enhancing Cell Permeability of Sulfamoylbenzoic Acid Derivatives

Audience: Researchers, Scientists, and Drug Development Professionals Subject: Overcoming Blood-Brain Barrier (BBB) and Cellular Permeability Limitations in NKCC1/NKCC2 Inhibitors Introduction Sulfamoylbenzoic acid deriv...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Scientists, and Drug Development Professionals Subject: Overcoming Blood-Brain Barrier (BBB) and Cellular Permeability Limitations in NKCC1/NKCC2 Inhibitors

Introduction

Sulfamoylbenzoic acid derivatives, such as bumetanide and furosemide, are highly potent inhibitors of the Na-K-Cl cotransporters (NKCC1 and NKCC2). While they are field-standard loop diuretics, repurposing these compounds for central nervous system (CNS) disorders—such as epilepsy, autism, and neonatal seizures—is severely bottlenecked by their exceptionally poor blood-brain barrier (BBB) and cellular permeability[1]. This technical guide provides a mechanistic breakdown of these limitations, validated troubleshooting strategies, and step-by-step protocols for enhancing intracellular and CNS delivery.

Section 1: Diagnostic FAQs & Mechanistic Troubleshooting

Q1: Why do sulfamoylbenzoic acid derivatives exhibit such poor BBB and cellular permeability despite possessing lipophilic regions? A1: The permeability deficit is a dual-factor problem involving physicochemical barriers and active transport mechanisms. At physiological pH (7.4), the carboxylic acid group (pKa ~3.6) is highly ionized, which severely restricts passive diffusion across the lipid bilayer[1]. Furthermore, these compounds are highly bound to plasma proteins (e.g., ~98% for bumetanide), leaving a minimal free fraction available for transport[2]. Crucially, any fraction that does manage to cross the endothelial membrane is rapidly extruded by active efflux transporters at the BBB—specifically Organic Anion Transporters (Oat3), Organic Anion-Transporting Polypeptides (Oatp1a4), and Multidrug Resistance Protein 4 (MRP4)[3].

Q2: How can I experimentally determine if my derivative's poor permeability is due to passive diffusion limits or active efflux? A2: You can diagnose active efflux by co-administering a competitive efflux transport inhibitor, such as probenecid, during your in vivo or in vitro assays[3]. Probenecid selectively inhibits OAT-mediated transport[4]. In murine pharmacokinetic models, co-administration of probenecid with bumetanide increases the brain-to-plasma ratio by approximately 200% (from ~0.01 to ~0.03)[4]. If probenecid significantly increases your compound's intracellular or brain accumulation, active efflux is a primary limiting factor.

Q3: What chemical modifications are most successful in masking the carboxylic acid without permanently destroying target affinity? A3: The most field-proven strategy is the synthesis of lipophilic ester or amide prodrugs[5]. Because the free carboxylic acid is strictly required for binding to the target's chloride-binding site, permanent bioisosteric replacement often reduces potency. Esterification masks the negative charge, allowing rapid passive diffusion across the BBB[5]. Once in the brain parenchyma, ubiquitous esterases hydrolyze the prodrug to release the active parent compound[5]. For example, the N,N-dimethylaminoethyl ester of bumetanide (BUM5) and the pivaloyloxymethyl ester (BUM1) have demonstrated significantly higher brain accumulation than the parent drug[2]. Interestingly, BUM5 is less diuretic than bumetanide, making it highly advantageous for chronic neurological treatment[2][6].

Section 2: Experimental Workflows & Protocols
Protocol 1: Synthesis and Validation of Lipophilic Ester Prodrugs (e.g., BUM5)

Causality & Self-Validation: Converting the highly polar carboxylic acid into an N,N-dimethylaminoethyl ester eliminates the negative charge at physiological pH, bypassing OAT3-mediated efflux[4]. The protocol includes a plasma stability validation step to ensure the prodrug does not prematurely hydrolyze in systemic circulation before reaching the BBB.

Step-by-Step Methodology:

  • Activation: Dissolve the sulfamoylbenzoic acid derivative (e.g., bumetanide) in anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere. Add 1.2 equivalents of N,N'-Dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-Dimethylaminopyridine (DMAP) to activate the carboxylic acid.

  • Esterification: Add 1.5 equivalents of N,N-dimethylethanolamine dropwise to the activated mixture. Stir continuously at room temperature for 12-24 hours.

  • Purification: Quench the reaction with deionized water and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product using silica gel column chromatography (eluent: dichloromethane/methanol gradient).

  • Validation (Critical): Confirm the structure and purity (>95%) using 1H-NMR and high-resolution mass spectrometry (HRMS). To validate systemic viability, incubate the prodrug in fresh murine or human plasma at 37°C. Monitor degradation via LC-MS/MS to ensure a half-life sufficient for BBB transit (target > 2 hours).

Protocol 2: In Vitro Bidirectional Permeability Assay (Caco-2/MDCK-MDR1)

Causality & Self-Validation: A bidirectional assay calculates the Apparent Permeability ( Papp​ ) in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions. An Efflux Ratio (ER = Papp(B−A)​ / Papp(A−B)​ ) greater than 2.0 indicates active efflux. The inclusion of probenecid serves as a self-validating positive control to confirm OAT-mediated transport.

Step-by-Step Methodology:

  • Cell Culture: Seed Caco-2 or MDCK-MDR1 cells on polycarbonate Transwell inserts. Culture for 21 days (Caco-2) or 5-7 days (MDCK) until the Transepithelial Electrical Resistance (TEER) exceeds 250 Ω·cm², ensuring tight junction integrity.

  • Assay Preparation: Wash the monolayers with Hank's Balanced Salt Solution (HBSS) buffered to pH 7.4.

  • Dosing: Add the test compound (10 µM) to the donor chamber (apical for A-B, basolateral for B-A). For efflux diagnosis, run a parallel set containing 100 µM probenecid in both chambers.

  • Sampling: Incubate at 37°C. Take 50 µL aliquots from the receiver chamber at 30, 60, 90, and 120 minutes, replacing the volume with fresh buffer to maintain sink conditions.

  • Quantification: Analyze the samples using LC-MS/MS. Calculate Papp​ = (dQ/dt) / ( C0​ × A), where dQ/dt is the steady-state flux, C0​ is the initial donor concentration, and A is the surface area.

Section 3: Quantitative Data Summary

Table 1: Pharmacokinetic Comparison of Bumetanide and Ester Prodrugs

CompoundChemical ModificationBrain-to-Plasma RatioDiuretic EffectIn Vitro Efflux Ratio
Bumetanide None (Parent)~0.01[4]High> 3.0
Bumetanide + Probenecid Co-administration~0.03[4]High[7]< 1.5
BUM1 Pivaloyloxymethyl esterHigher than parent[2]High[2]< 1.5
BUM5 N,N-dimethylaminoethyl esterHigher than parent[2]Low[2]< 1.5
Section 4: Visualizations

BBB_Mechanism cluster_blood Blood Compartment cluster_bbb Blood-Brain Barrier cluster_brain Brain Parenchyma Parent Parent Drug (Ionized, Polar) Membrane Lipid Bilayer Parent->Membrane Poor Diffusion Prodrug Ester Prodrug (Lipophilic, Neutral) Prodrug->Membrane High Permeability OAT3 Efflux Transporters (OAT3, MRP4) OAT3->Parent Efflux Membrane->OAT3 Substrate Esterase Esterases Membrane->Esterase Crosses Barrier Target Target (NKCC1) Esterase->Target Active Drug Released

Mechanism of BBB restriction via active efflux and prodrug bypass strategy.

Workflow Step1 1. Seed Caco-2/MDCK Cells on Transwell Inserts Step2 2. Measure TEER (Ensure Monolayer Integrity) Step1->Step2 Step3 3. Apply Compound to Apical or Basolateral Chamber Step2->Step3 Cond1 Condition A: Compound Alone Step3->Cond1 Control Cond2 Condition B: Compound + Probenecid Step3->Cond2 Efflux Inhibited Step4 4. Sample Opposite Chamber at Time Intervals Cond1->Step4 Cond2->Step4 Step5 5. LC-MS/MS Quantification Step4->Step5 Step6 6. Calculate Papp & Efflux Ratio (ER) Step5->Step6

Bidirectional permeability assay workflow with efflux inhibition.

References
  • [3] Multiple Blood-Brain Barrier Transport Mechanisms Limit Bumetanide Accumulation, and Therapeutic Potential, in the Mammalian Brain. researchgate.net. 3

  • [4] Multiple blood-brain barrier transport mechanisms limit bumetanide accumulation, and therapeutic potential, in the mammalian bra. vcu.edu. 4

  • [5] Prodrugs and their activation mechanisms for brain drug delivery. rsc.org. 5

  • [1] Bumetanide for neonatal seizures: No light in the pharmacokinetic/dynamic tunnel. nih.gov. 1

  • [7] Consequences of inhibition of bumetanide metabolism in rodents on brain penetration and effects of bumetanide in chronic models of epilepsy. researchgate.net. 7

  • [2] Sensitive isotope dilution liquid chromatography/tandem mass spectrometry method for quantitative analysis of bumetanide in serum and brain tissue. researchgate.net. 2

  • [6] DEVELOPMENT AND CHARACTERIZATION OF NEW PRODRUGS OF BUMETANIDE IN COMBINATION WITH THE MONOOXYGENASE INHIBITOR PIPERONYL BUTOXIDE FOR ANTIEPILEPTOGENESIS. researchgate.net. 6

Sources

Troubleshooting

Optimizing crystallization conditions for novel organic compounds

Crystallization Support Center: Advanced Optimization & Troubleshooting for Organic Compounds Welcome from the Senior Application Scientist Crystallization is not merely a purification step; it is a rigorous thermodynami...

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Author: BenchChem Technical Support Team. Date: April 2026

Crystallization Support Center: Advanced Optimization & Troubleshooting for Organic Compounds

Welcome from the Senior Application Scientist Crystallization is not merely a purification step; it is a rigorous thermodynamic and kinetic sorting process. When dealing with novel organic compounds, empirical guesswork often leads to amorphous powders, trapped solvents, or metastable polymorphs. This guide is designed to help you navigate the phase diagram rationally. By controlling supersaturation, manipulating solute-solvent interactions, and utilizing strategic seeding, you can force your molecules into their most thermodynamically stable lattice.

The Crystallization Optimization Pathway

Before troubleshooting, it is critical to understand the mechanistic flow of a successful crystallization campaign. The diagram below outlines the logical progression from solvent screening to final characterization.

Workflow Start Novel Organic Compound Solvent Solvent Screening (Polarity, H-bonding, BP) Start->Solvent Supersat Generate Supersaturation (Cooling, Evaporation, Antisolvent) Solvent->Supersat Nucleation Nucleation Control (Spontaneous vs. Seeding) Supersat->Nucleation Growth Crystal Growth (Metastable Zone) Nucleation->Growth Harvest Harvest & Characterize (XRD, DSC) Growth->Harvest

Figure 1: Systematic workflow for optimizing organic compound crystallization.

Knowledge Base: Solvent Selection & Thermodynamics (FAQ)

Q: How do I select the optimal solvent system for a completely novel organic framework? A: The fundamental rule of "like dissolves like" applies, but you must evaluate specific intermolecular forces. If your compound is capable of hydrogen bonding, selecting a solvent with complementary H-bond donors/acceptors can provide the lattice energy required for stable packing[1]. Avoid highly volatile solvents (like dichloromethane or acetone) for slow evaporation methods; their rapid departure causes kinetic trapping, leading to poor crystal quality, lattice defects, or amorphous powders[1]. Recent advancements even utilize 2, optimizing conditions to enhance bioavailability and purity[2].

Quantitative Data: Common Crystallization Solvents To facilitate rational solvent selection, the table below summarizes key quantitative properties of common organic solvents used in crystallization workflows[3].

SolventBoiling Point (°C)Polarity / CharacteristicsIdeal Solute ProfileDrawbacks / Considerations
Diethyl Ether 35Non-polar, volatileHighly non-polar organicsToo volatile; rapid evaporation causes defects.
Acetone 56Polar aproticBroad solubility profileOften yields amorphous powders if evaporated fast.
Methanol 65Polar proticH-bond capable moleculesCan form unwanted solvates in the crystal lattice.
Ethyl Acetate 77Moderate polarityOrganic complexesProne to hydrolysis; excellent general choice.
Toluene 111Non-polar, aromaticMolecules with π−π stackingHigh BP makes solvent removal difficult.

Technical Troubleshooting: Oiling Out & Polymorphism (FAQ)

Q: My compound consistently "oils out" (liquid-liquid phase separation) instead of forming a crystalline solid. What is the thermodynamic cause, and how do I fix it? A: "Oiling out" occurs when a solution becomes supersaturated at a temperature that is above the melting point of the solute in that specific solvent system, or when high impurity levels disrupt the crystal lattice formation[4]. Thermodynamically, the system minimizes free energy by separating into a solute-rich liquid phase rather than a solid. Fix: You must reduce the supersaturation. Add a small volume of the solvent back to the flask, gently heat until the oil redissolves, and then cool the system at a significantly slower rate[4]. Alternatively, switch to a solvent with a lower boiling point to ensure the crystallization temperature remains well below the solute's melting point[3].

OilingOut Phase Liquid-Liquid Separation ('Oiling Out') Cause Supersaturation at T > Melting Point or High Impurity Level Phase->Cause Action1 Reduce Supersaturation (Add Solvent & Reheat) Cause->Action1 Action2 Lower Crystallization Temp (Use Lower BP Solvent) Cause->Action2 Action3 Introduce Seed Crystals (Matrix Microseeding) Cause->Action3 Success Solid Nucleation Action1->Success Action2->Success Action3->Success

Figure 2: Mechanistic troubleshooting pathway to resolve oiling out during crystallization.

Q: I am obtaining multiple polymorphs in the same batch. How can I isolate the thermodynamically stable form? A: Polymorphism is a battle between kinetic and thermodynamic control. Rapid cooling or high supersaturation favors the kinetic (metastable) polymorph because it has a lower activation energy for nucleation. To isolate the thermodynamic form, you must bypass spontaneous nucleation entirely using 5[5]. By introducing seeds into the "metastable zone"—a concentration where crystals can grow but cannot spontaneously nucleate—you dictate the exact polymorph that will propagate[5].

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols incorporate internal validation steps (e.g., serial dilutions and visual checkpoints).

Protocol 1: Matrix Microseeding for Polymorph Control

This protocol uses existing suboptimal solid phases (even precipitate) to force the growth of high-quality single crystals[6].

Step-by-Step Methodology:

  • Seed Harvest: Identify a drop or flask containing the desired polymorph (even if microcrystalline or poorly formed).

  • Mechanical Disruption: Transfer the solid and its mother liquor to a microcentrifuge tube containing a PTFE seed bead. Vortex for 2 minutes to fracture the crystals into microscopic seeds. Causality: Fracturing creates fresh, highly active crystal faces for rapid monomer addition.

  • Serial Dilution (Validation Step): Perform a serial dilution of the seed stock ( 10−1 to 10−5 ) using the stabilizing mother liquor. Causality: Controlling the number of seeds introduced prevents over-nucleation, ensuring the growth of a few large crystals rather than a shower of microcrystals[5].

  • Metastable Equilibration: Prepare a fresh solution of your organic compound at a concentration just below its spontaneous nucleation threshold (the metastable zone).

  • Inoculation: Introduce 1-2 μ L of the diluted seed stock into the fresh solution.

  • Controlled Growth: Incubate the solution under strict thermal control (e.g., cooling at 0.1°C/min) to allow the seeds to act as templates for the new lattice.

Protocol 2: Anti-Solvent Crystallization (For Heat-Sensitive Compounds)

When cooling crystallization degrades your compound, anti-solvent addition is the preferred alternative.

Step-by-Step Methodology:

  • Dissolution: Dissolve the organic compound in a "good" solvent (e.g., DMF or DMSO) to near saturation at room temperature.

  • Particulate Filtration (Validation Step): Pass the solution through a 0.22 μ m PTFE syringe filter into a clean, scratch-free flask. Causality: Dust and impurities act as heterogeneous nucleants, causing premature and uncontrolled crystallization.

  • Titration: Under constant, gentle stirring (200 rpm), slowly add a miscible "anti-solvent" (e.g., water or hexanes) using a syringe pump at a rate of 0.1 mL/min.

  • Ostwald Ripening: The moment faint turbidity is observed (indicating the nucleation threshold has been breached), stop the anti-solvent addition. Allow the suspension to age for 2-4 hours. Causality: Aging allows smaller, less stable crystals to dissolve and redeposit onto larger, thermodynamically stable crystals (Ostwald ripening).

  • Harvest: Filter the resulting crystals, wash with pure cold anti-solvent, and dry under vacuum.

References

  • "3.3C: Determining Which Solvent to Use" - Chemistry LibreTexts.
  • "Guide for crystallization" - University of Fribourg.
  • "Machine Learning Methods to Improve Crystallization through the Prediction of Solute–Solvent Interactions" - MDPI.
  • "Technical Support Center: Optimizing Crystallization Conditions for Anthraquinones" - Benchchem.
  • "Seeding" - Hampton Research.
  • "Seeding" - Terese Bergfors.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of 4-[(Pyridin-4-yl)sulfamoyl]benzoic Acid and Established Carbonic Anhydrase Inhibitors

For Researchers, Scientists, and Drug Development Professionals In the landscape of enzyme inhibition, the sulfonamide scaffold represents a cornerstone in the development of therapeutics targeting the ubiquitous carboni...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of enzyme inhibition, the sulfonamide scaffold represents a cornerstone in the development of therapeutics targeting the ubiquitous carbonic anhydrase (CA) family of enzymes. This guide provides an in-depth comparative analysis of a specific sulfonamide derivative, 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid, with a selection of well-established and clinically relevant carbonic anhydrase inhibitors. By examining its inhibitory profile alongside known drugs, we aim to elucidate its potential and position within this critical class of inhibitors.

Introduction to Carbonic Anhydrases and the Role of Sulfonamide Inhibitors

Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that play a pivotal role in fundamental physiological processes.[1] They catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton, a seemingly simple reaction that is crucial for respiration, pH homeostasis, electrolyte balance, and various biosynthetic pathways.[1] With 15 known isoforms in humans, CAs exhibit diverse tissue distribution and cellular localization, making them attractive targets for therapeutic intervention in a range of diseases.[1]

The inhibition of specific CA isoforms has proven to be a successful strategy for treating conditions such as glaucoma, epilepsy, and acute mountain sickness.[1] The primary class of CA inhibitors (CAIs) is the sulfonamides (R-SO₂NH₂). The inhibitory mechanism of sulfonamides is well-understood: the deprotonated sulfonamide nitrogen coordinates to the zinc ion at the active site, mimicking the tetrahedral transition state of the CO₂ hydration reaction.[2] This binding event effectively blocks the catalytic activity of the enzyme.

Profiling 4-[(Pyridin-4-yl)sulfamoyl]benzoic Acid

Recent research has identified a novel 4-pyridyl analog of the selective CA IX inhibitor SLC-0111, referred to as "Pyr," which incorporates a 4-pyridyl moiety linked with sulfanilamide.[3] The structure of this compound corresponds to 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid. This compound has been evaluated for its inhibitory activity against several key CA isoforms, providing valuable data for a comparative assessment.[3]

The design rationale for this class of compounds often employs a "tail approach," where the zinc-binding group (sulfonamide) ensures affinity for the CA active site, while appended moieties (the "tail") interact with amino acid residues at the entrance of the active site to confer isoform selectivity.[2][4] The 4-pyridyl group in 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid serves as this tail, and its interactions within the active site cleft are critical for determining its inhibitory potency and selectivity.

Comparative Inhibitory Profile

To contextualize the potential of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid, its inhibitory activity is compared against a panel of established CA inhibitors with diverse clinical applications. This panel includes the broad-spectrum inhibitor Acetazolamide, the topically active glaucoma medications Dorzolamide and Brinzolamide, and the COX-2 inhibitor Celecoxib, which exhibits off-target CA inhibition.

InhibitorCA I (Kᵢ/IC₅₀, nM)CA II (Kᵢ/IC₅₀, nM)CA IX (Kᵢ/IC₅₀, nM)CA XII (Kᵢ/IC₅₀, nM)
4-[(Pyridin-4-yl)sulfamoyl]benzoic acid (Pyr) 20290 (IC₅₀)[3]569 (IC₅₀)[3]399 (IC₅₀)[3]2970 (IC₅₀)[3]
Acetazolamide 6.76 (Kᵢ)[5]12 (Kᵢ)[6][7]105 (IC₅₀)[3]29 (IC₅₀)[3]
Dorzolamide Very Weak[8]1.9 (Kᵢ)[9]-31 (Kᵢ)[9]
Brinzolamide -Selective for CA-IIMore potent than Dorzolamide[10]-
Celecoxib Potent Inhibitor[11]Nanomolar range[11][12]16-27 (Kᵢ)-

Note: Data is presented as Kᵢ (inhibition constant) or IC₅₀ (half-maximal inhibitory concentration) as reported in the cited literature. Direct comparison between Kᵢ and IC₅₀ values should be made with caution.

From the data, 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid demonstrates moderate inhibitory activity, with a preference for the cancer-related isoform CA IX over the ubiquitous cytosolic isoforms CA I and CA II.[3] While less potent than the pan-inhibitor Acetazolamide and the selective inhibitor SLC-0111, its selective inhibition of CA IX suggests potential for further investigation in oncology-focused drug discovery.[3]

Signaling Pathway and Point of Inhibition

The following diagram illustrates the catalytic cycle of carbonic anhydrase and the mechanism of inhibition by sulfonamides.

cluster_0 Carbonic Anhydrase Catalytic Cycle cluster_1 Sulfonamide Inhibition E-Zn-OH E-Zn²⁺-OH⁻ H+ H⁺ E-Zn-OH->H+ Release of H⁺ E-Zn-HCO3 E-Zn²⁺-HCO₃⁻ E-Zn-OH->E-Zn-HCO3 Nucleophilic Attack Inhibited_Complex E-Zn²⁺-NHSO₂-R E-Zn-OH->Inhibited_Complex E-Zn-H2O E-Zn²⁺-H₂O E-Zn-H2O->E-Zn-OH Proton Shuttle HCO3 HCO₃⁻ E-Zn-H2O->HCO3 H₂O displaces HCO₃⁻ CO2 CO₂ CO2->E-Zn-OH Substrate Binding E-Zn-HCO3->E-Zn-H2O Product Release Sulfonamide R-SO₂NH⁻ Sulfonamide->Inhibited_Complex Binding to Zinc caption Mechanism of CA inhibition by sulfonamides.

Mechanism of CA inhibition by sulfonamides.

Experimental Protocols

Carbonic Anhydrase Inhibition Assay (Stopped-Flow CO₂ Hydration Assay)

This method directly measures the catalytic activity of CA by monitoring the pH change resulting from the hydration of CO₂.

Principle: The hydration of CO₂ produces a proton, leading to a decrease in pH. The rate of this pH change is proportional to the enzyme's activity. The assay is performed using a stopped-flow spectrophotometer, which allows for the rapid mixing of enzyme and substrate solutions and the monitoring of the reaction in real-time.

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a buffer solution (e.g., 20 mM HEPES or Tris, pH 7.5).

    • Prepare a stock solution of the purified CA isoform in the assay buffer.

    • Prepare stock solutions of the test inhibitor (e.g., 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid) and reference inhibitors (e.g., Acetazolamide) in a suitable solvent (e.g., DMSO).

    • Prepare a CO₂-saturated water solution by bubbling CO₂ gas through chilled, deionized water.

    • Prepare a pH indicator solution (e.g., p-nitrophenol) in the assay buffer.

  • Assay Procedure:

    • Equilibrate the stopped-flow instrument to the desired temperature (typically 25°C).

    • In one syringe of the stopped-flow apparatus, load the enzyme solution mixed with the pH indicator.

    • In the other syringe, load the CO₂-saturated water.

    • For inhibitor studies, pre-incubate the enzyme solution with varying concentrations of the inhibitor for a defined period (e.g., 15 minutes) at room temperature before loading into the syringe.

    • Initiate the reaction by rapidly mixing the contents of the two syringes.

    • Monitor the change in absorbance of the pH indicator at its λmax over time (e.g., for 10-20 seconds).

  • Data Analysis:

    • Calculate the initial rate of the reaction from the linear portion of the absorbance versus time curve.

    • Plot the enzyme activity (as a percentage of the uninhibited control) against the logarithm of the inhibitor concentration.

    • Determine the IC₅₀ value by fitting the data to a suitable dose-response curve.

    • Calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation if the mechanism of inhibition is competitive.

Workflow for a Stopped-Flow CA Inhibition Assay

Start Start Reagent_Prep Prepare Reagents (Buffer, Enzyme, Inhibitors, CO₂ Solution, Indicator) Start->Reagent_Prep Incubation Pre-incubate Enzyme with Inhibitor Reagent_Prep->Incubation Loading Load Syringes (Enzyme/Indicator & CO₂ Solution) Incubation->Loading Mixing Rapid Mixing in Stopped-Flow Instrument Loading->Mixing Measurement Monitor Absorbance Change over Time Mixing->Measurement Data_Analysis Calculate Initial Rates & Determine IC₅₀/Kᵢ Measurement->Data_Analysis End End Data_Analysis->End caption Workflow for Stopped-Flow CA Inhibition Assay.

Workflow for Stopped-Flow CA Inhibition Assay.

Conclusion

4-[(Pyridin-4-yl)sulfamoyl]benzoic acid emerges as a sulfonamide inhibitor with a noteworthy preference for the tumor-associated carbonic anhydrase IX isoform. While its potency does not surpass that of established, broad-spectrum inhibitors like Acetazolamide, its selectivity profile warrants further exploration, particularly within the context of developing novel anticancer therapeutics. The comparative data and experimental protocols provided in this guide serve as a valuable resource for researchers aiming to characterize and advance new carbonic anhydrase inhibitors. The continued investigation of structure-activity relationships within the sulfonamide class, exemplified by compounds like 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid, holds significant promise for the development of more potent and isoform-selective drugs.

References

  • Knudsen, J. F., Carlsson, U., Hammarstrom, P., Sokol, G. H., & Cantilena, L. R. (2004). The cyclooxygenase-2 inhibitor celecoxib is a potent inhibitor of human carbonic anhydrase II.
  • Weber, A., Casini, A., Heine, A., Kuhn, D., Supuran, C. T., Scozzafava, A., & Klebe, G. (2004). Unexpected nanomolar inhibition of carbonic anhydrase by COX-2-selective celecoxib: new pharmacological opportunities due to related binding site recognition. Journal of Medicinal Chemistry, 47(3), 550–557.
  • Grosso, R. J., & Johnson, A. J. (2014). Celecoxib pathways: pharmacokinetics and pharmacodynamics. Expert Opinion on Drug Metabolism & Toxicology, 10(11), 1501–1513.
  • Alper, A. B., Jr, Tomlin, H., Sadhwani, U., Whelton, A., & Puschett, J. (2006). Effects of the selective cyclooxygenase-2 inhibitor analgesic celecoxib on renal carbonic anhydrase enzyme activity: a randomized, controlled trial. American Journal of Therapeutics, 13(3), 216–221.
  • Weber, A., Casini, A., Heine, A., Kuhn, D., Supuran, C. T., Scozzafava, A., & Klebe, G. (2004). Unexpected nanomolar inhibition of carbonic anhydrase by COX-2-selective celecoxib: new pharmacological opportunities due to related binding site recognition. Journal of Medicinal Chemistry, 47(3), 550–557.
  • Tsikas, D. (2024). Acetazolamide and human carbonic anhydrases: retrospect, review and discussion of an intimate relationship. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2291336.
  • Tsikas, D. (2024). Acetazolamide and human carbonic anhydrases: retrospect, review and discussion of an intimate relationship. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2291336.
  • Maren, T. H., & Conroy, C. W. (1993). Dorzolamide hydrochloride: A topically active, carbonic anhydrase inhibitor for the treatment of glaucoma. Mount Sinai Journal of Medicine, 60(2), 124-131.
  • Ozen, Y., & Arslan, O. (2015). The human carbonic anhydrase isoenzymes I and II (hCA I and II) inhibition effects of trimethoxyindane derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(6), 940–944.
  • Maren, T. H., & Bar-Ilan, A. (1997). Ocular absorption, blood levels, and excretion of dorzolamide, a topically active carbonic anhydrase inhibitor. Journal of Ocular Pharmacology and Therapeutics, 13(1), 23–30.
  • Kim, C. Y., & McKenna, R. (2013). Structural study of interaction between brinzolamide and dorzolamide inhibition of human carbonic anhydrases. Bioorganic & Medicinal Chemistry, 21(22), 7076–7082.
  • Gugleta, K. (2010). Topical carbonic anhydrase inhibitors and visual function in glaucoma and ocular hypertension. Expert Opinion on Drug Safety, 9(3), 435-445.
  • Supuran, C. T. (2021). Emerging role of carbonic anhydrase inhibitors. Clinical Science, 135(10), 1239–1261.
  • ResearchGate. (n.d.). Carbonic anhydrase inhibitory data with compounds 3-6 and acetazolamide... Retrieved from [Link]

  • Sharif, N. A. (2000). Preclinical overview of brinzolamide. Survey of Ophthalmology, 44 Suppl 2, S117–S128.
  • Szafrański, K., & Sławiński, J. (2010). Carbonic anhydrase inhibitors: synthesis and inhibition of the human cytosolic isozymes I and II and transmembrane isozymes IX, XII (cancer-associated) and XIV with 4-substituted 3-pyridinesulfonamides. European Journal of Medicinal Chemistry, 45(6), 2396–2404.
  • Levin, M. H., & Vahdati, A. (2018). Carbonic Anhydrase Inhibitor Modulation of Intraocular Pressure Is Independent of Soluble Adenylyl Cyclase. Translational Vision Science & Technology, 7(6), 14.
  • Szafrański, K., Sławiński, J., Kawiak, A., Chojnacki, J., Kosno, M., Ammara, A., & Supuran, C. T. (2025). 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. Molecules, 30(8), 1735.
  • Angeli, A., & Supuran, C. T. (2023). New Insights into Conformationally Restricted Carbonic Anhydrase Inhibitors. International Journal of Molecular Sciences, 24(2), 1635.
  • NextSDS. (n.d.). 4-[(pyridin-4-yl)sulfamoyl]benzoic acid — Chemical Substance Information. Retrieved from [Link]

  • Al-Warhi, T., Al-Tamimi, A. M., Alanazi, A. M., Al-Obaid, A. M., & El-Sayed, M. A. A. (2025). Discovery of a novel 4-pyridyl SLC-0111 analog targeting tumor-associated carbonic anhydrase isoform IX through tail-based design approach with potent anticancer activity. Frontiers in Chemistry, 13, 1395893.
  • Szafrański, K., Sławiński, J., Kawiak, A., Chojnacki, J., Kosno, M., Ammara, A., & Supuran, C. T. (2025). 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. Molecules, 30(8), 1735.
  • Angeli, A., & Supuran, C. T. (2022).
  • MolPort. (n.d.). 4-[(pyridin-4-yl)sulfamoyl]benzoic acid. Retrieved from [Link]

  • ResearchGate. (2026). Synthesis, Characterization and Carbonic Anhydrase Inhibitor Properties of Metal Complexes of 4-sulfamoylbenzoic Acid. Retrieved from [Link]

  • NextSDS. (n.d.). 4-[(PYRIDIN-4-YLMETHYL)-SULFAMOYL]-BENZOIC ACID. Retrieved from [Link]

  • Supuran, C. T. (2005). Carbonic anhydrase inhibitors: synthesis and inhibition of cytosolic/tumor-associated carbonic anhydrase isozymes I, II, and IX with sulfonamides incorporating thioureido-sulfanilyl scaffolds. Journal of Medicinal Chemistry, 48(9), 3290–3298.
  • ResearchGate. (2025). Synthesis of 4-sulfamoyl phenyl diazocarboxylic acid derivatives as novel non-classical inhibitors of human carbonic anhydrase II activity: an in vitro study. Retrieved from [Link]

  • GlobalRPH. (2020). Carbonic Anhydrase Inhibitors Ophthalmology. Retrieved from [Link]

  • Nocentini, A., & Supuran, C. T. (2024). 4-(Pyrazolyl)benzenesulfonamide Ureas as Carbonic Anhydrases Inhibitors and Hypoxia-Mediated Chemo-Sensitizing Agents in Colorectal Cancer Cells. Journal of Medicinal Chemistry.

Sources

Comparative

Reproducibility of synthesis and biological testing of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid

An In-Depth Guide to the Reproducible Synthesis and Biological Evaluation of 4-[(Pyridin-4-yl)sulfamoyl]benzoic Acid Authored by a Senior Application Scientist This guide provides a comprehensive analysis of the synthesi...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Reproducible Synthesis and Biological Evaluation of 4-[(Pyridin-4-yl)sulfamoyl]benzoic Acid

Authored by a Senior Application Scientist

This guide provides a comprehensive analysis of the synthesis and biological testing of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid, a potent carbonic anhydrase inhibitor. Designed for researchers, medicinal chemists, and drug development professionals, this document moves beyond simple protocols to explore the critical parameters that govern reproducibility. We will delve into the rationale behind experimental choices, compare alternative methodologies, and offer field-proven insights to ensure the generation of reliable and consistent data.

The Chemical and Biological Significance of 4-[(Pyridin-4-yl)sulfamoyl]benzoic Acid

4-[(Pyridin-4-yl)sulfamoyl]benzoic acid belongs to the sulfonamide class of compounds, a cornerstone in medicinal chemistry. The primary sulfonamide moiety (—SO₂NH₂) is a well-established zinc-binding group, making these molecules excellent candidates for inhibiting zinc-containing metalloenzymes.[1] Among these, the carbonic anhydrases (CAs) are a principal target. CAs are ubiquitous enzymes that catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons, playing a crucial role in physiological processes like pH regulation, CO₂ transport, and electrolyte secretion.[2][3]

The inhibition of specific CA isoforms is a validated therapeutic strategy. For instance, inhibiting tumor-associated isoforms like CA IX and CA XII is a promising approach in cancer therapy, while targeting CA II is relevant for glaucoma treatment.[3][4] The structure of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid, combining the zinc-binding sulfonamide with a benzoic acid tail and a pyridine ring, provides a scaffold for potent and potentially selective inhibition of various CA isoforms. Therefore, ensuring the reproducibility of its synthesis and biological characterization is paramount for advancing preclinical research.

Reproducibility in the Synthesis of 4-[(Pyridin-4-yl)sulfamoyl]benzoic Acid

The synthesis of aromatic sulfonamides is a mature field, yet achieving high purity and consistent yields can be challenging. The most common and direct approach involves the reaction of a sulfonyl chloride with an amine.

Comparative Analysis of Synthetic Strategies
Parameter Strategy 1: Classical Batch Synthesis Strategy 2: Modern Flow Synthesis
Reaction Principle Reaction of 4-carboxybenzenesulfonyl chloride with 4-aminopyridine in a suitable solvent with a base.Continuous pumping of reagent streams through a heated microreactor where they mix and react.[5]
Typical Reagents Sulfonyl chloride, amine, pyridine or triethylamine (base), Dichloromethane (DCM) or Acetonitrile (ACN) (solvent).Same reagents, but dissolved in appropriate solvents for pumping.
Reproducibility Can be variable; highly dependent on manual factors like addition rate, stirring efficiency, and thermal control.Excellent; precise control over stoichiometry, mixing, temperature, and residence time leads to high run-to-run consistency.[5]
Scalability Often requires significant re-optimization for scale-up.Easily scalable by running the flow reactor for longer periods ("scaling out") or using a larger reactor.[5]
Purity & Yield Yields can be moderate to good, but purification is often necessary to remove side products and unreacted starting materials.Often produces cleaner products in higher yields due to minimized side reactions and enhanced process control.[5]
Safety Handling of unstable intermediates or exothermic reactions can be hazardous on a large scale.Improved safety profile due to small reaction volumes at any given time and superior heat dissipation.[5]
Diagram: Synthetic Workflow for 4-[(Pyridin-4-yl)sulfamoyl]benzoic Acid

G cluster_synthesis Synthesis Stage cluster_purification Purification & Analysis reagents Starting Materials: - 4-Carboxybenzenesulfonyl Chloride - 4-Aminopyridine - Pyridine (Base) - Anhydrous DCM (Solvent) reaction Reaction Vessel (0°C to RT, under N2) reagents->reaction 1. Combine & Stir quench Work-up: - Quench with 1N HCl - Extract with Ethyl Acetate reaction->quench 2. Reaction Completion dry Dry Organic Layer (Na2SO4) & Evaporate quench->dry purify Purification: Recrystallization or Silica Gel Chromatography dry->purify 3. Isolate Crude Product analyze Purity & Identity Confirmation: - HPLC/LC-MS - ¹H NMR, ¹³C NMR - HRMS purify->analyze 4. Obtain Pure Compound product Final Product: 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid analyze->product

Caption: Workflow for the synthesis, purification, and analysis of the target compound.

Detailed Protocol: Classical Batch Synthesis

This protocol is a robust, well-established method for synthesizing sulfonamides. The key to reproducibility lies in the strict control of moisture and temperature.

Materials:

  • 4-Carboxybenzenesulfonyl chloride

  • 4-Aminopyridine

  • Pyridine (anhydrous)

  • Dichloromethane (DCM, anhydrous)

  • 1N Hydrochloric Acid (HCl)

  • Ethyl Acetate (EtOAc)

  • Saturated Sodium Chloride solution (Brine)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve 4-aminopyridine (1.0 eq) in anhydrous DCM.

  • Cooling: Cool the solution to 0°C using an ice bath. This is critical to control the exothermicity of the subsequent reaction and prevent side product formation.

  • Base Addition: Add anhydrous pyridine (1.1 eq) to the solution. Pyridine acts as a base to neutralize the HCl generated during the reaction, driving it to completion.

  • Sulfonyl Chloride Addition: Slowly add a solution of 4-carboxybenzenesulfonyl chloride (1.05 eq) in anhydrous DCM to the reaction mixture dropwise over 30 minutes. A slow addition rate is essential for maintaining temperature control.

  • Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Quenching: Once the reaction is complete, cool the mixture back to 0°C and slowly add 1N HCl to quench the reaction and neutralize excess pyridine.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with Ethyl Acetate.

  • Washing: Combine the organic layers and wash sequentially with water and then brine.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Purification: Purify the crude solid by recrystallization from an appropriate solvent system (e.g., Ethanol/Water) or by silica gel column chromatography to obtain the pure 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid.

  • Characterization: Confirm the structure and assess purity (>95%) using NMR, LC-MS, and HPLC.[6] An accurate purity assessment is non-negotiable for obtaining reproducible biological data.

Reproducibility in the Biological Testing: Carbonic Anhydrase Inhibition

Given the sulfonamide scaffold, the primary biological evaluation for this compound involves testing its inhibitory activity against various carbonic anhydrase isoforms. The most common and high-throughput method is a colorimetric assay that measures the esterase activity of CA.[2]

Principle of the CA Esterase Activity Assay

Active carbonic anhydrase can hydrolyze certain ester substrates. A commonly used substrate is p-nitrophenyl acetate (pNPA), which is colorless. Upon hydrolysis by CA, it releases the chromophore p-nitrophenol, which is yellow and can be quantified by measuring the increase in absorbance at ~405 nm.[2] An inhibitor like 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid will bind to the enzyme's active site, reducing the rate of pNPA hydrolysis and thus slowing the rate of color development.

Diagram: Workflow for CA Inhibitor Screening Assay

G cluster_prep Assay Preparation cluster_reaction Reaction & Measurement cluster_analysis Data Analysis plate 96-Well Plate Setup: - Blank (Buffer + Substrate) - Positive Control (Enzyme + Substrate) - Test Wells (Enzyme + Inhibitor + Substrate) add_enzyme 1. Add Buffer, Enzyme, & Inhibitor to wells. Incubate 10 min. plate->add_enzyme reagents Reagent Preparation: - CA Assay Buffer (e.g., Tris-SO4, pH 7.6) - CA Enzyme Stock (e.g., hCA II) - Inhibitor Stock (in DMSO) - pNPA Substrate Stock (in Acetonitrile) add_substrate 2. Initiate reaction by adding pNPA Substrate. add_enzyme->add_substrate measure 3. Immediately measure Absorbance at 405 nm in kinetic mode (e.g., every 60s for 15 min). add_substrate->measure rate Calculate Reaction Rate (ΔAbs/min) from the linear portion of the curve. measure->rate inhibition Calculate % Inhibition relative to Positive Control. rate->inhibition ic50 Plot % Inhibition vs. [Inhibitor] to determine the IC50 value. inhibition->ic50

Caption: Standard workflow for determining the IC₅₀ of an inhibitor against carbonic anhydrase.

Detailed Protocol: Colorimetric CA Inhibition Assay

This protocol is adapted from commercially available kits and standard literature procedures.[2][7]

Materials:

  • Purified human Carbonic Anhydrase (e.g., hCA II, hCA IX)

  • CA Assay Buffer (e.g., 50 mM Tris-SO₄, pH 7.6)

  • 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid (test inhibitor), prepared as a 10 mM stock in DMSO

  • Acetazolamide (standard CA inhibitor), prepared as a 10 mM stock in DMSO

  • p-Nitrophenyl Acetate (pNPA), prepared as a 20 mM stock in acetonitrile (prepare fresh)

  • 96-well clear, flat-bottom microplate

  • Microplate reader capable of kinetic measurements at 405 nm

Procedure:

  • Inhibitor Dilution: Prepare a serial dilution of the test inhibitor and the standard inhibitor (Acetazolamide) in CA Assay Buffer. A typical starting concentration range would be 100 µM down to 1 nM. Remember to include a "no inhibitor" control (enzyme only) and a solvent control (enzyme + DMSO at the highest concentration used).

  • Plate Setup: To the appropriate wells of the 96-well plate, add:

    • Test Wells: 170 µL of CA Assay Buffer + 10 µL of diluted test inhibitor + 10 µL of CA enzyme solution.

    • Positive Control: 180 µL of CA Assay Buffer + 10 µL of CA enzyme solution.

    • Blank: 190 µL of CA Assay Buffer.

  • Pre-incubation: Gently mix the contents and incubate the plate at room temperature for 10 minutes. This allows the inhibitor to bind to the enzyme.

  • Reaction Initiation: To initiate the reaction, add 10 µL of the 20 mM pNPA stock solution to all wells. The final volume will be 200 µL.

  • Measurement: Immediately place the plate in a microplate reader pre-set to 25°C. Measure the absorbance at 405 nm in kinetic mode, taking readings every 60 seconds for 10-15 minutes.

  • Data Analysis:

    • For each well, calculate the rate of reaction (V = ΔAbs/min) by determining the slope of the linear portion of the absorbance vs. time curve.

    • Correct the rates by subtracting the rate of the blank (background hydrolysis of pNPA).

    • Calculate the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100 where V_control is the rate of the positive control (enzyme without inhibitor).

    • Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Critical Factors for Reproducible Biological Data
  • Enzyme Activity: The source, purity, and specific activity of the CA isoform must be consistent between experiments. Always run a standard inhibitor like Acetazolamide as a reference to validate the assay's performance.

  • Solvent Effects: DMSO can inhibit CA activity at higher concentrations. Ensure the final DMSO concentration is consistent across all wells and is typically kept below 1%.

  • Substrate Stability: The pNPA substrate solution should be prepared fresh, as it can hydrolyze spontaneously over time.

  • pH Control: CA activity is highly pH-dependent. The buffer must be accurately prepared and stable throughout the assay.

  • Data Fitting: Use a consistent and appropriate non-linear regression model for IC₅₀ determination.

Conclusion and Recommendations

The synthesis and biological evaluation of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid are governed by established chemical and biochemical principles. However, achieving high reproducibility demands meticulous attention to detail.

For synthesis , while classical batch methods are effective, adopting automated flow chemistry can significantly enhance consistency, yield, and safety.[5] Regardless of the method, rigorous purification and stringent analytical characterization (HPLC, NMR, MS) are essential to ensure the compound's purity, as impurities can confound biological results.

For biological testing , the colorimetric esterase assay is a reliable, high-throughput method for assessing CA inhibition.[2][7] Reproducibility hinges on the standardization of reagents (especially the enzyme), precise control of assay conditions (pH, temperature, solvent concentration), and the consistent use of a reference inhibitor. By adhering to the detailed protocols and understanding the critical parameters outlined in this guide, researchers can confidently generate high-quality, reproducible data, thereby accelerating the journey of promising molecules like 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid from the laboratory to potential therapeutic applications.

References

  • Building a Sulfonamide Library by Eco-Friendly Flow Synthesis. ACS Publications. Available from: [Link]

  • Synthetic approaches and applications of sulfonimidates. Organic & Biomolecular Chemistry (RSC Publishing). DOI:10.1039/D0OB01191F. Available from: [Link]

  • Detailed investigation of anticancer activity of sulfamoyl benz(sulfon)amides and 1H-pyrazol-4-yl benzamides: An experimental and computational study. PubMed. Available from: [Link]

  • Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric). Assay Genie. Available from: [Link]

  • Biological activity and synthesis of sulfonamide derivatives: A brief review. ResearchGate. Available from: [Link]

  • Design, synthesis, and biological investigation of selective human carbonic anhydrase II, IX, and XII inhibitors using 7-aryl/heteroaryl triazolopyrimidines bearing a sulfanilamide scaffold. Taylor & Francis Online. Available from: [Link]

  • Design and Synthesis of Sulfamoyl Benzoic Acid Analogues with Subnanomolar Agonist Activity Specific to the LPA2 Receptor. PMC. Available from: [Link]

  • The Research on the Synthesis Method of Sulphonamide and the Scheme for Improving the Synthesis Technology. ResearchGate. Available from: [Link]

  • Design, synthesis and biological evaluation of pyridine acyl sulfonamide derivatives as novel COX-2 inhibitors. PubMed. Available from: [Link]

  • Synthesis, docking study and anticancer activity of benzoic acid Substituted derivatives of quinazolinones. Der Pharma Chemica. Available from: [Link]

  • Synthesis and biological evaluation of benzoic acid derivatives as potent, orally active VLA-4 antagonists. PubMed. Available from: [Link]

  • N-Substituted 4-sulfamoylbenzoic acid derivatives as inhibitors of cytosolic phospholipase A2α. ResearchGate. Available from: [Link]

  • 4-Pyridone-3-carboxylic acid as a benzoic acid bioisostere: Design, synthesis, and evaluation of EP300/CBP histone acetyltransferase inhibi... ChEMBL - EMBL-EBI. Available from: [Link]

  • Benzamide-4-Sulfonamides Are Effective Human Carbonic Anhydrase I, II, VII, and IX Inhibitors. PMC. Available from: [Link]

  • 4-(Pyridin-4-yl)benzoic acid. PubChem. Available from: [Link]

  • Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. MDPI. Available from: [Link]

  • Synthesis and biological evaluation of sulfamate derivatives as inhibitors of carbonic anhydrases II and IX. Ministry of Health and Prevention, UAE. Available from: [Link]

Sources

Safety & Regulatory Compliance

Safety

Definitive Guide to Personal Protective Equipment for Handling 4-[(Pyridin-4-yl)sulfamoyl]benzoic Acid

As Senior Application Scientists, our role extends beyond product application to ensuring the safety and success of the researchers we support. Handling any chemical reagent, including novel compounds like 4-[(Pyridin-4-...

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Author: BenchChem Technical Support Team. Date: April 2026

As Senior Application Scientists, our role extends beyond product application to ensuring the safety and success of the researchers we support. Handling any chemical reagent, including novel compounds like 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid, demands a foundational understanding of its potential hazards and the implementation of a robust safety protocol. This guide provides an in-depth, procedural framework for selecting and using Personal Protective Equipment (PPE). Our approach is not a simple checklist but a risk-based methodology, empowering you to make informed safety decisions grounded in scientific principles.

Hazard Identification: Understanding the Reagent

4-[(Pyridin-4-yl)sulfamoyl]benzoic acid (CAS No. 1016747-04-8) is a crystalline solid. While comprehensive toxicological data is not available for every novel compound, its classification and the known hazards of its constituent chemical classes—sulfonamides and benzoic acids—provide a clear basis for risk assessment.

The primary hazards, as identified in available safety documentation, are summarized below.[1]

Hazard ClassificationGHS CodeSignal WordDescription
Skin IrritationH315WarningCauses skin irritation.[1]
Eye IrritationH319WarningCauses serious eye irritation.[1]
Specific Target Organ ToxicityH336WarningMay cause drowsiness or dizziness.[1]

The physical form of this compound—a powder or crystalline solid—presents a significant risk of aerosolization during handling, such as weighing or transferring. Inhalation of fine dust can lead to respiratory irritation.[2][3][4] Furthermore, sulfonamides as a class are known to have the potential to cause skin sensitization upon repeated contact.[2]

The Core Principle: A Risk-Based PPE Strategy

The selection of PPE is not static; it must be adapted to the specific procedure being performed. The risk of exposure is a function of both the inherent hazards of the chemical and the nature of the task. We will therefore detail PPE requirements across a spectrum of common laboratory operations.

The following diagram illustrates the decision-making process for selecting appropriate PPE based on the planned laboratory task.

PPE_Workflow cluster_start Initial Assessment cluster_ppe Required PPE Start What is the scale and nature of the task? Task1 Task: Preparing/Handling Dilute Solutions Start->Task1 Handling solutions (<100 mL) Task2 Task: Weighing Solid Reagent Start->Task2 Weighing solid (mg to low g scale) Task3 Task: Bulk Transfer or Reaction Cleanup Start->Task3 Large scale ops or potential for dust/aerosols LowRisk Minimum PPE: - Safety Glasses with Side Shields - Nitrile Gloves - Standard Lab Coat MediumRisk Standard PPE: - Chemical Splash Goggles - Nitrile Gloves - Standard Lab Coat - Work in Fume Hood HighRisk Enhanced PPE: - Chemical Splash Goggles & Face Shield - Nitrile Gloves (consider double-gloving) - Chemical-Resistant Apron over Lab Coat - Respiratory Protection (e.g., N95 or higher) - Work in Fume Hood Task1->LowRisk Task2->MediumRisk Task3->HighRisk

Caption: PPE selection workflow based on laboratory task.

Essential Protective Equipment: A Detailed Breakdown

Eye and Face Protection

Given the H319 classification ("Causes serious eye irritation"), robust eye protection is non-negotiable.[1][4]

  • Minimum Requirement (Handling Solutions): At a minimum, ANSI Z87.1-compliant safety glasses with side shields must be worn.

  • Standard Requirement (Handling Solids): When weighing or transferring the solid compound, the risk of fine particles becoming airborne necessitates an upgrade to chemical splash goggles.[5] Goggles provide a full seal around the eyes, offering superior protection from dust and accidental splashes compared to safety glasses.

  • Enhanced Protection (Large Quantities/Spills): For operations involving larger quantities or when cleaning up spills, a face shield should be worn in conjunction with chemical splash goggles.[6] This provides an additional layer of protection for the entire face.

Skin and Body Protection
  • Gloves: Due to the H315 "Causes skin irritation" classification and the potential for sensitization from sulfonamides, proper glove selection is critical.[1][2]

    • Material: Nitrile or neoprene gloves are recommended.[7] Latex gloves offer poor protection against many chemicals and should be avoided.

    • Protocol: Always inspect gloves for holes or tears before use. Remove gloves using a technique that avoids skin contact with the exterior of the glove. Wash hands thoroughly after any handling procedure. For extended operations, consider double-gloving.

  • Lab Coat: A standard, long-sleeved lab coat is mandatory to protect skin and personal clothing from contamination.

  • Enhanced Protection: For large-scale work, a chemical-resistant apron worn over the lab coat provides an additional barrier against spills.[6]

Respiratory Protection

The primary respiratory hazard associated with this compound is the inhalation of airborne dust generated during handling.[2]

  • Engineering Controls: The first and most effective line of defense is an engineering control. All weighing and transfer operations involving the solid form of 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid must be conducted inside a certified chemical fume hood.[8] This captures dust at the source, minimizing inhalation risk.

  • Personal Respiratory Protection: In situations where a fume hood is not feasible or during a large spill cleanup where dust concentrations may be high, respiratory protection is required.

    • For nuisance dust: An N95-rated disposable respirator may be sufficient.

    • For higher-risk scenarios: A half-mask or full-face respirator with P100 (HEPA) particulate filters offers a higher level of protection.[5]

Operational and Disposal Plans

A comprehensive safety plan extends beyond wearing PPE to include the entire lifecycle of the chemical in the laboratory.

Handling Procedures: A Step-by-Step Guide

A. Weighing the Solid Compound:

  • Preparation: Don appropriate PPE: chemical splash goggles, nitrile gloves, and a lab coat.

  • Location: Perform all weighing activities inside a chemical fume hood. Place a weigh paper or boat on the analytical balance.

  • Transfer: Carefully use a spatula to transfer the desired amount of the solid. Avoid any actions that could create a dust cloud, such as dropping the solid from a height.

  • Cleanup: Close the reagent container tightly. Gently wipe the spatula and any surrounding surfaces inside the hood with a damp cloth or paper towel to collect any stray powder. Dispose of the contaminated wipe as chemical waste.

B. Preparing a Solution:

  • Preparation: Wear minimum PPE: safety glasses, nitrile gloves, and a lab coat. If preparing a stock solution from the solid, follow the weighing procedure above.

  • Dissolution: Add the solvent to the vessel containing the weighed solid. If the process is exothermic, use an ice bath for cooling.

  • Transfer: Once dissolved, the risk of powder inhalation is eliminated, but the risk of a splash remains. Handle the solution with care.

Emergency and Spill Response
  • Alert: Notify personnel in the immediate area.

  • Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab.

  • Assess and Don PPE: For a small, manageable spill, don enhanced PPE, including chemical splash goggles, a face shield, double nitrile gloves, and a chemical-resistant apron. Respiratory protection may be necessary if a significant amount of dust is generated.

  • Contain: Cover the spill with an absorbent material appropriate for chemical spills. Do not use water if it could react with other materials present.

  • Collect: Carefully scoop the absorbed material into a designated chemical waste container.

  • Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water. Dispose of all cleaning materials as hazardous waste.

Decontamination and Disposal
  • PPE Disposal: Disposable gloves and any heavily contaminated items should be placed in a sealed bag and disposed of as solid chemical waste. Reusable PPE like goggles and face shields should be thoroughly cleaned before storage.

  • Chemical Waste: All waste containing 4-[(Pyridin-4-yl)sulfamoyl]benzoic acid, including excess reagent and solutions, must be disposed of according to institutional and local environmental regulations. Sulfonamides can persist in the environment and should not be poured down the drain.[9][10] Collect all waste in a clearly labeled, sealed waste container for professional disposal.

References

  • 4-[(pyridin-4-yl)sulfamoyl]benzoic acid — Chemical Substance Information. NextSDS.
  • SAFETY DATA SHEET - Benzoic acid. Sigma-Aldrich.
  • 4-Sulfamoylbenzoic acid - Safety Data Sheet. Santa Cruz Biotechnology.
  • 4-Pyrid-4-ylbenzoic acid - SAFETY DATA SHEET. Fisher Scientific.
  • 4-Sulfamoylbenzoic acid - SAFETY DATA SHEET. Thermo Fisher Scientific.
  • 4-Sulfamoylbenzoic acid - SAFETY DATA SHEET. Alfa Aesar.
  • Proper disposal of chemicals. Sciencemadness Wiki.
  • Pesticide use and personal protective equipment. Health.vic.
  • Standard Operating Procedures for the Laboratory Synthesis of Sulfonamides. Benchchem.
  • Personal Protective Equipment (PPE) for Pesticide Use: Selection, Use, and Legal Requirements. UNH Extension.
  • Personal protective equipment for crop protection. Royal Brinkman.
  • Using personal protective equipment on the farm. University of Minnesota Extension.
  • Protective Equipment | Plant Protection. Albert Kerbl GmbH.
  • Removal of selected sulfonamides and sulfonamide resistance genes from wastewater in full-scale constructed wetlands. PubMed.
  • Dissipation and Transport of Veterinary Sulfonamide Antibiotics after Manure Application to Grassland in a Small Catchment. ACS Publications.

Sources

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